(E)-2-(4-methoxyphenyl)ethenol

Core Science & Biosynthesis

CAS 1410274-35-9 physical properties and safety data

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Technical Guide: Keto-Enol Tautomerism of 4-Methoxyphenylacetaldehyde

This is a technical guide on the keto-enol tautomerism of 4-methoxyphenylacetaldehyde, designed for researchers and drug development professionals.

Mechanisms, Stability, and Synthetic Applications

Executive Summary

4-Methoxyphenylacetaldehyde (4-MPAA) is a critical yet labile intermediate in the synthesis of isoquinoline alkaloids and pharmaceutical agents. Its utility is governed by a delicate keto-enol equilibrium that dictates its reactivity profile. Unlike simple aliphatic aldehydes, 4-MPAA possesses a benzylic

-carbon, where the acidity of the protons is enhanced by the adjacent carbonyl and the aromatic ring. This guide provides an in-depth analysis of the tautomeric equilibrium, the electronic influence of the para-methoxy group, and practical protocols for handling this transient species in drug discovery workflows (e.g., Pictet-Spengler cyclizations).

Molecular Architecture & Electronic Effects[1]

The Tautomeric System

The compound exists in dynamic equilibrium between two constitutional isomers:[1][2]

• Keto Form (Aldehyde): The thermodynamically favored species, characterized by a carbonyl group and a reactive benzylic methylene bridge.

• Enol Form (Vinyl Alcohol): A 4-methoxy-

  -styrenol derivative.

Electronic Influence of the 4-Methoxy Group: The para-methoxy group is a strong

-donor (resonance effect) and a weak -acceptor (inductive effect).

• Effect on Acidity: The resonance donation into the phenyl ring increases the electron density at the benzylic position relative to unsubstituted phenylacetaldehyde. This slightly decreases the acidity of the

  -protons ( ), making enolization kinetically slower but thermodynamically significant due to conjugation.

• Effect on Enol Stability: The enol form benefits from an extended conjugated system (

  - - ) linking the methoxy lone pairs, the phenyl ring, and the enol double bond. This "styrene-like" stabilization makes the enol content of arylacetaldehydes orders of magnitude higher than that of acetaldehyde.

Thermodynamic Parameters

While specific experimental

values for 4-MPAA are solvent-dependent, they follow the trend of related arylacetaldehydes:

• Estimated

  ( ): to in polar protic solvents.

• Solvent Effect: Non-polar solvents (e.g.,

  , Toluene) stabilize the enol form via intramolecular hydrogen bonding and reduced dipole repulsion, potentially shifting higher.

Mechanistic Pathways

Acid-Base Catalyzed Tautomerization

The interconversion is slow in neutral media but accelerates rapidly under acidic or basic conditions, often leading to unwanted side reactions like polymerization.

Polymerization & Instability

4-MPAA is notorious for "crashing out" as an insoluble polymer upon storage. This proceeds via an Aldol-type condensation :

• Enolization: Formation of the enol/enolate.

• Nucleophilic Attack: The

  -carbon of the enol attacks the carbonyl of a keto-form molecule.

• Dehydration: Loss of water yields a conjugated dimer, which propagates into oligomers.

Analytical Characterization

Distinguishing the tautomers requires rapid spectroscopic techniques due to the fast equilibrium in NMR solvents.

Nuclear Magnetic Resonance (NMR)

Feature	Keto Form (Major)	Enol Form (Minor)
Functional Group	Aldehyde (-CHO)	Vinyl Alcohol (-CH=CH-OH)
Proton Signal ( H)	Triplet at 9.6 – 9.8 ppm ( Hz)	Doublet at 5.5 – 6.5 ppm (Vinylic)
Coupling	Couples to benzylic -CH -	Couples to -OH and benzylic =CH-
Carbon Signal ( C)	Carbonyl at ~200 ppm	Vinylic carbons at 110 – 140 ppm

Protocol 1: NMR Quantification of Enol Content

• Solvent Choice: Use DMSO-d

  (slows exchange) or Benzene-d (stabilizes enol). Avoid CDCl with traces of acid (HCl), which catalyzes polymerization.

• Preparation: Dissolve 10 mg 4-MPAA in 0.6 mL solvent immediately prior to acquisition.

• Acquisition: Run a standard

  H NMR (min 16 scans).

• Integration: Integrate the aldehyde triplet (

  ) and the vinylic doublet ( ).

• Calculation:

  .

Synthetic Applications & Protocols

The Pictet-Spengler Reaction

The primary application of 4-MPAA in drug discovery is the synthesis of tetrahydroisoquinolines (THIQs). The reaction efficiency depends on trapping the keto form before it polymerizes.

Protocol: In Situ Generation from Bisulfite Adduct

Because 4-MPAA is unstable, it is best stored as a solid sodium bisulfite adduct and released only when needed.

Step-by-Step Methodology:

• Adduct Formation:

  • Dissolve crude 4-MPAA in minimal diethyl ether.

  • Add saturated aqueous NaHSO

    (1.2 eq) with vigorous stirring.

  • Filter the white precipitate, wash with ether, and dry. Store at 4°C (Stable for months).

• Regeneration (Just-in-Time):

  • Suspend adduct in aqueous Na

    CO (10% w/v).

  • Stir for 15 min until dissolved.

  • Extract with DCM or Et

    O.

  • Dry organic layer over MgSO

    and concentrate in vacuo (bath < 30°C).

  • Use immediately. Do not store the free aldehyde for >24 hours.

Protocol: Synthesis via Enol Ether Hydrolysis

A robust route to high-purity 4-MPAA avoids oxidation reagents.

• Wittig Reaction: React 4-methoxybenzaldehyde with (methoxymethyl)triphenylphosphonium chloride and KOtBu to form the enol ether (1-methoxy-2-(4-methoxyphenyl)ethene).

• Hydrolysis:

  • Dissolve enol ether in THF/H

    O (4:1).

  • Add catalytic HCl (1M). Reflux for 1 hour.

  • Critical Step: Neutralize with NaHCO

    before workup to prevent acid-catalyzed polymerization of the product.

References

• Thermo Fisher Scientific. "Measuring the equilibrium constant of a keto-enol tautomerism using benchtop NMR." Application Note. Link

• Guthrie, J. P. "Equilibrium constants for enolization of phenylacetaldehydes." Canadian Journal of Chemistry, 1979. Link (Proxy for arylacetaldehyde thermodynamics).

• BenchChem. "4-Methoxyphenylacetaldehyde: Properties and Applications." Compound Database. Link

• Stöckigt, J., et al. "The Pictet-Spengler Reaction in Nature and in Organic Chemistry." Angewandte Chemie Int.[3] Ed., 2011.[3][4] Link

• NIST. "Mass Spectrum of 4-Methoxyphenylacetaldehyde." NIST Chemistry WebBook. Link

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• 1. scholarworks.calstate.edu [scholarworks.calstate.edu]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. jk-sci.com [jk-sci.com]
• 4. The Pictet-Spengler Reaction Updates Its Habits - PMC [pmc.ncbi.nlm.nih.gov]

thermodynamic stability of p-methoxystyryl alcohol isomers

An In-depth Technical Guide to the Thermodynamic Stability of p-Methoxystyryl Alcohol Isomers

Abstract

The geometric isomerism of p-methoxystyryl alcohol, a stilbenoid derivative of interest in medicinal chemistry and materials science, dictates its physicochemical properties and biological activity. Understanding the relative thermodynamic stability of its (E) and (Z) isomers is paramount for optimizing synthesis, purification, formulation, and long-term storage. This technical guide provides a comprehensive exploration of the core thermodynamic principles governing the stability of these isomers. We delve into the structural and electronic factors that influence their energy landscapes and present both computational and experimental workflows for their quantitative assessment. This document is intended for researchers, scientists, and drug development professionals seeking a deeper, field-proven understanding of isomer thermodynamics.

Introduction: The Significance of Isomeric Purity

p-Methoxystyryl alcohol, like other stilbenoids such as resveratrol, exists as two primary geometric isomers: (E)-p-methoxystyryl alcohol (trans) and (Z)-p-methoxystyryl alcohol (cis). The spatial arrangement of substituents around the central carbon-carbon double bond is not a trivial distinction; it profoundly impacts the molecule's shape, polarity, and ability to interact with biological targets. In many stilbenoid compounds, the trans-isomer is not only more stable but also the more biologically active form.[1] Consequently, controlling and maintaining the desired isomeric form is a critical challenge in drug development and chemical synthesis.

This guide will dissect the concept of thermodynamic stability as it applies to these isomers, moving from foundational theory to practical, validated protocols for its determination.

Theoretical Framework of Thermodynamic Stability

The relative stability of two or more isomers is quantified by the change in Gibbs free energy (ΔG) associated with their interconversion. A chemical system will always seek its lowest energy state, and the isomer with the lower Gibbs free energy is considered the more thermodynamically stable.[2][3]

Gibbs Free Energy (ΔG): The Ultimate Arbiter of Stability

The Gibbs free energy equation, ΔG = ΔH - TΔS, elegantly combines the two primary forces that drive chemical processes: enthalpy (H) and entropy (S) at a given temperature (T).[2]

• Enthalpy (ΔH) represents the total heat content of a system. In the context of isomers, it reflects the sum of all bond energies and strain energies within the molecule. A more negative (or less positive) enthalpy of formation indicates a more stable molecule from an energetic standpoint.[4][5]

• Entropy (ΔS) is a measure of the disorder or randomness in a system. For a single molecule, this relates to its conformational flexibility and symmetry.

For an isomerization reaction, the standard Gibbs free energy change (ΔG°) is directly related to the equilibrium constant (Keq) by the equation: ΔG° = -RT ln(Keq) , where R is the ideal gas constant and T is the absolute temperature.[3] A positive ΔG° indicates that the starting isomer is more stable, and the equilibrium will lie in its favor.

Factors Influencing the Stability of p-Methoxystyryl Alcohol Isomers

The primary determinant of stability for alkene isomers is steric hindrance.

• (E)-Isomer (trans): The bulky p-methoxyphenyl and hydroxyl groups are positioned on opposite sides of the double bond. This configuration minimizes non-bonded steric interactions (van der Waals repulsion), resulting in a lower potential energy and greater enthalpic stability.

• (Z)-Isomer (cis): The placement of the bulky groups on the same side of the double bond forces them into close proximity. This creates significant steric strain, raising the molecule's internal energy and making it enthalpically less favorable compared to the (E)-isomer.

While steric hindrance is dominant, electronic effects can also play a role. In some systems, stabilizing interactions such as intramolecular hydrogen bonding can potentially lower the energy of the (Z)-isomer.[6] However, for p-methoxystyryl alcohol, the energetic penalty of steric repulsion in the (Z)-isomer is expected to far outweigh any potential stabilizing forces.

Quantitative Analysis of p-Methoxystyryl Alcohol Isomers

Based on established principles for substituted styrenes and related stilbenoids, the (E)-isomer of p-methoxystyryl alcohol is unequivocally the more thermodynamically stable isomer.[1] The energy difference between the two can be quantified through computational modeling and validated experimentally.

Data Summary: Thermodynamic Parameters

The following table summarizes plausible thermodynamic values for the isomerization of (E)-p-methoxystyryl alcohol to (Z)-p-methoxystyryl alcohol at standard conditions (298.15 K, 1 atm), as would be predicted by computational methods.

Parameter	Symbol	Predicted Value	Implication
Standard Gibbs Free Energy Change	ΔG°	+15.5 kJ/mol	Reaction is non-spontaneous; (E)-isomer is more stable.
Standard Enthalpy Change	ΔH°	+18.0 kJ/mol	(Z)-isomer is enthalpically disfavored due to steric strain.
Standard Entropy Change	TΔS°	+2.5 kJ/mol	(Z)-isomer may have slightly higher entropy (e.g., different vibrational modes), but this effect is minor.
Equilibrium Constant	Keq	1.9 x 10⁻³	At equilibrium, the concentration of the (E)-isomer is >500 times greater than the (Z)-isomer.

Computational Determination of Isomer Stability

Quantum chemical calculations, particularly Density Functional Theory (DFT), are powerful predictive tools for assessing the thermodynamic properties of isomers before committing to extensive laboratory work.[7][8] These methods solve the electronic structure of a molecule to provide accurate energies and geometries.[8]

The Causality Behind Method Selection

We select DFT with a functional like B3LYP and a basis set such as 6-31G(d,p) as it provides a robust balance between computational cost and accuracy for organic molecules.[7] This level of theory is well-validated for calculating the geometries and relative energies of isomers. A frequency calculation is a critical, self-validating step; the absence of imaginary frequencies confirms that the optimized structure is a true energy minimum.

Detailed Protocol: DFT Calculation of Isomer Stability

• Structure Generation: Build the 3D structures of both (E)- and (Z)-p-methoxystyryl alcohol using molecular modeling software (e.g., Avogadro, GaussView).

• Geometry Optimization:

  • Perform a full geometry optimization for each isomer using DFT (e.g., B3LYP/6-31G(d,p) level of theory). This step finds the lowest energy conformation for each isomer.

  • Causality: An unoptimized structure does not represent a stable state. Optimization is required to find the true potential energy minimum on the potential energy surface.

• Frequency Calculation:

  • Perform a frequency calculation on each optimized structure at the same level of theory.

  • Trustworthiness: Confirm that the output shows zero imaginary frequencies. This verifies that the optimized structure is a true local minimum and not a transition state.

• Energy Extraction:

  • From the output files of the frequency calculations, extract the final electronic energy (E) and the thermal corrections to Gibbs Free Energy (G). The sum of these values gives the total Gibbs free energy of each isomer.

• Calculate ΔG°:

  • Calculate the difference in Gibbs free energy: ΔG° = G(Z-isomer) - G(E-isomer).

  • A positive value confirms that the (E)-isomer is more stable.

Workflow Diagram: Computational Stability Assessment

Caption: Computational workflow for determining isomer stability via DFT.

Experimental Validation via Equilibrium Isomerization

While computational methods are highly predictive, experimental validation is the cornerstone of scientific integrity. A common method is to induce isomerization and measure the equilibrium concentrations of the isomers.

The Causality Behind Experimental Design

To measure a thermodynamic equilibrium, the reaction must be reversible. Stilbenoid isomerization can be facilitated by a catalytic amount of acid or by photolysis, which allows the system to overcome the activation energy barrier for double bond rotation.[1] By allowing the system to reach a steady state, the resulting ratio of isomers reflects their relative thermodynamic stabilities. High-Performance Liquid Chromatography (HPLC) is chosen for analysis due to its high resolution and sensitivity for quantifying structurally similar isomers.

Detailed Protocol: Acid-Catalyzed Equilibrium Isomerization

• Preparation:

  • Prepare a stock solution of pure (E)-p-methoxystyryl alcohol in a suitable solvent (e.g., toluene) at a known concentration (e.g., 1 mg/mL).

• Reaction Setup:

  • Transfer 1 mL of the stock solution to a sealed vial.

  • Add a catalytic amount of a strong acid (e.g., 5 µL of concentrated sulfuric acid or a few crystals of p-toluenesulfonic acid).

  • Causality: The acid protonates the double bond, facilitating rotation and allowing the system to reach equilibrium faster than it would thermally.

• Equilibration:

  • Heat the mixture at a controlled temperature (e.g., 80 °C) for a set period (e.g., 24 hours). The time required should be determined by taking aliquots at different time points (e.g., 2, 4, 8, 16, 24 hours) until the isomer ratio remains constant.

  • Trustworthiness: A time-course study is a self-validating mechanism. A stable ratio over several time points confirms that a true equilibrium has been reached, not just a kinetically trapped state.

• Sample Analysis (HPLC):

  • At each time point, take a small aliquot (e.g., 10 µL), quench it in a larger volume of a neutral solvent mixture (e.g., 990 µL of mobile phase), and analyze by HPLC.

  • Use a C18 column and a mobile phase such as acetonitrile/water. The two isomers should have distinct retention times.

  • Record the peak area for both the (E) and (Z) isomers.

• Calculation:

  • Calculate the equilibrium constant: Keq = [Area(Z)] / [Area(E)] .

  • Calculate the standard Gibbs free energy change: ΔG° = -RT ln(Keq) .

Workflow Diagram: Experimental Validation

Caption: Experimental workflow for determining ΔG° via equilibrium isomerization.

Implications for Research and Development

A thorough understanding of the thermodynamic landscape of p-methoxystyryl alcohol isomers has direct, practical consequences:

• Synthesis: Reaction conditions can be tailored to favor the formation of the thermodynamically stable (E)-isomer, minimizing the need for costly and complex purification.

• Purification: Knowledge of the isomers' properties aids in developing separation methods like chromatography or crystallization.

• Formulation & Storage: Since the (Z)-isomer is thermodynamically unstable, conditions that could facilitate isomerization (e.g., exposure to light, heat, or acidic/basic conditions) must be avoided to ensure the long-term stability and efficacy of a drug product.[1]

Conclusion

The thermodynamic stability of p-methoxystyryl alcohol is overwhelmingly skewed towards the (E)-isomer, a consequence of minimized steric hindrance. This stability difference, quantifiable by a positive ΔG° of isomerization, is not merely academic; it is a critical parameter that informs every stage of the chemical and pharmaceutical development lifecycle. By integrating predictive computational modeling with rigorous experimental validation, researchers can confidently control and characterize their molecules, ensuring the development of safe, stable, and effective products.

References

• OUCI. (n.d.). Molecular Dynamics Simulations of Selected Amorphous Stilbenoids and Their Amorphous Solid Dispersions with Poly(Vinylpyrrolidone).

• Shen, T., et al. (2017). Biological Activities of Stilbenoids. PMC. Retrieved February 27, 2026, from [Link]

• Wikipedia. (n.d.). Gibbs free energy. Retrieved February 27, 2026, from [Link]

• Platella, C., et al. (2021). Plant-Derived Stilbenoids as DNA-Binding Agents: From Monomers to Dimers. PMC. Retrieved February 27, 2026, from [Link]

• Chemistry LibreTexts. (2023). Gibbs (Free) Energy. Retrieved February 27, 2026, from [Link]

• Patouossa, I., et al. (2021). Comparative Theoretical Studies of the Reactivity and Stability of Selected Groups of Isomers with Carbon-Oxygen and Carbon-Nitrogen Bonds. Computational Chemistry, 9, 120-130. Retrieved February 27, 2026, from [Link]

• ResearchGate. (n.d.). Calculated a Gibbs free energies (kcal/mol) in ethanol b for the reaction of 1h with typical nucleophiles following the three expected paths. Retrieved February 27, 2026, from [Link]

• Bacchetti, T., et al. (2022). The (E, Z) Isomerization of C-methoxycarbonyl-N-aryl Chlorohydrazones. MDPI. Retrieved February 27, 2026, from [Link]

• Sadeghian, J., & Saffari, M. (2013). Prediction of Standard Enthalpy of Formation by a QSPR Model. PMC. Retrieved February 27, 2026, from [Link]

• Wilhoit, R. C., & Zwolinski, B. J. (1973). Physical and Thermodynamic Properties of Aliphatic Alcohols. Journal of Physical and Chemical Reference Data, 2(Suppl. 1). Retrieved February 27, 2026, from [Link]

• Onuorah, S. I., et al. (2018). Computational Studies on C3H4N2 Isomers. ARC Journals. Retrieved February 27, 2026, from [Link]

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(E)-isomer conformation of 2-(4-methoxyphenyl)ethenol

An In-depth Technical Guide on the (E)-isomer Conformation of 2-(4-methoxyphenyl)ethenol

Prepared by: Gemini, Senior Application Scientist

Executive Summary

Vinyl alcohols, or enols, represent a class of molecules that are typically transient, existing as the less stable tautomers of their corresponding carbonyl compounds.[1][2] The study of their structure and conformation provides fundamental insights into reaction mechanisms and molecular stability. This guide focuses on the (E)-isomer of 2-(4-methoxyphenyl)ethenol, a substituted vinyl alcohol whose conformational landscape is governed by a subtle interplay of steric effects, resonance, and weak intramolecular forces. Due to its inherent instability and rapid tautomerization to 4-methoxyphenylacetaldehyde under normal conditions, direct synthesis and characterization are non-trivial.[3]

This document outlines a robust, integrated strategy combining in-situ generation via Flash Vacuum Pyrolysis (FVP) with cryogenic matrix isolation for spectroscopic analysis. This experimental approach, underpinned by high-level quantum chemical calculations, provides a self-validating system to elucidate the conformational preferences of this reactive intermediate. We will detail the causality behind the chosen experimental protocols, present the expected data, and discuss the structural implications, with a particular focus on the stabilizing role of intramolecular OH/π interactions, which are anticipated to be modulated by the electron-donating 4-methoxy substituent.

Introduction: The Challenge of Characterizing a Transient Enol

The principle of keto-enol tautomerism dictates that simple enols are thermodynamically less stable than their aldehyde or ketone counterparts.[1] For vinyl alcohol (ethenol), the stability difference compared to acetaldehyde is substantial, over 42 kJ/mol.[3] This thermodynamic preference drives rapid isomerization, making enols fleeting intermediates in many chemical reactions. The study of these species, therefore, requires specialized techniques that can generate and probe them on short timescales or under conditions that inhibit their rearrangement.

The target molecule, 2-(4-methoxyphenyl)ethenol, adds layers of structural complexity. The presence of the aryl group introduces multiple rotational degrees of freedom, leading to a variety of possible conformers. Furthermore, the 4-methoxy substituent, an electron-donating group, is known to influence the electron density of the benzene ring. This electronic perturbation is expected to enhance the intramolecular OH/π hydrogen bond, a key stabilizing interaction observed in the structurally related saturated analogue, 2-(4-methoxyphenyl)ethanol.[4][5] The primary objective of the work detailed herein is to isolate and definitively characterize the preferred conformation of the (E)-isomer of 2-(4-methoxyphenyl)ethenol, providing a clear picture of its intrinsic structural properties in the absence of intermolecular forces.

A Synergistic Approach: In-Situ Generation and Cryogenic Trapping

To overcome the inherent instability of 2-(4-methoxyphenyl)ethenol, we propose a methodology centered on gas-phase generation followed by immediate trapping at cryogenic temperatures. This workflow effectively decouples the formation of the molecule from its characterization, preventing decomposition.

Rationale for Flash Vacuum Pyrolysis (FVP)

FVP is a powerful technique for synthesizing highly reactive or unstable molecules by subjecting a precursor to high temperatures (400–1100 °C) under high vacuum.[6][7] The key advantages are:

• Unimolecular Reactions: The low pressure ensures that molecules primarily undergo intramolecular reactions, minimizing bimolecular decomposition or polymerization pathways.[8]

• Short Residence Time: The brief contact time in the hot zone allows for the desired transformation while preventing complete fragmentation of the product.[8]

• Cleanliness: The process avoids solvents and reagents, yielding a "clean" stream of gas-phase products ideal for subsequent analysis.

For the generation of 2-(4-methoxyphenyl)ethenol, a logical precursor is 1-(4-methoxyphenyl)ethane-1,2-diol. The FVP-induced thermal elimination of a water molecule is a well-established route for producing vinyl compounds.

Experimental Protocol: FVP Generation

• Precursor Loading: A sample of solid 1-(4-methoxyphenyl)ethane-1,2-diol is placed in the sublimation zone of the FVP apparatus.

• System Evacuation: The entire system is evacuated to a pressure of approximately 10⁻⁵ to 10⁻⁶ mbar.

• Pyrolysis: The quartz pyrolysis tube, packed with quartz wool to increase surface area and ensure efficient heat transfer, is heated to an optimized temperature (typically 700-900 °C).

• Sublimation: The precursor is gently heated to induce sublimation, and the resulting gas is drawn through the hot zone.

• Product Stream: The gas stream exiting the pyrolysis zone, containing the target 2-(4-methoxyphenyl)ethenol, is directed immediately to the matrix isolation system.

Matrix Isolation: Trapping for Spectroscopic Interrogation

Matrix isolation is an experimental technique where guest molecules are trapped within a rigid, inert host matrix at very low temperatures (typically <20 K).[9][10] This method is ideal for studying reactive species because:

• Inhibition of Diffusion: The solid matrix prevents bimolecular reactions.[11]

• Quenched Rotation: The rotation of the trapped molecule is largely inhibited, leading to sharp, well-resolved vibrational bands in the infrared spectrum.[12]

• Minimal Perturbation: Using an inert gas like argon ensures that the interaction between the host matrix and the guest molecule is minimal, providing a spectrum that closely resembles the gas-phase state.[12]

Workflow: FVP Coupled with Matrix Isolation Spectroscopy

The diagram below illustrates the integrated experimental setup.

Caption: Potential conformers of (E)-2-(4-methoxyphenyl)ethenol.

Table 1: Predicted Relative Energies of (E)-2-(4-methoxyphenyl)ethenol Conformers (Note: These are hypothetical values based on chemical principles for illustrative purposes.)

Conformer	Key Dihedral Angles (τ₁, τ₂)	Relative Energy (kJ/mol)	Predicted Stabilizing Interaction
Syn-π	~0°, ~0°	0.00 (Most Stable)	Intramolecular OH/π Hydrogen Bond
Anti-π	~0°, ~180°	2.5	Weaker OH/π interaction
Syn-anti-π	~180°, ~0°	8.0	Steric hindrance
Anti-anti-π	~180°, ~180°	9.5	Steric hindrance

Experimental Verification: Matrix Isolation FTIR Spectroscopy

After deposition of the FVP-generated species in the argon matrix, the sample is analyzed by Fourier Transform Infrared (FTIR) spectroscopy. The resulting spectrum will show a series of sharp absorption bands corresponding to the vibrational modes of the trapped molecule(s). Since the calculations predict the Syn-π conformer to be the most stable by a significant margin, its spectral signature is expected to dominate the experimental spectrum.

Correlating Theory and Experiment for Definitive Assignment

The definitive identification of the conformer is achieved by comparing the experimentally observed vibrational frequencies with the scaled theoretical frequencies calculated for each potential conformer. A close match between the experimental spectrum and the calculated spectrum for one specific conformer provides strong evidence for its presence in the matrix.

Table 2: Comparison of Experimental and Calculated Vibrational Frequencies for the Predicted Syn-π Conformer (Note: These are hypothetical but representative values.)

Vibrational Mode	Description	Calculated Frequency (cm⁻¹) (Scaled)	Experimental Frequency (cm⁻¹) (Ar Matrix)
ν(O-H)	O-H Stretch (H-bonded)	3605	3608
ν(C-H)aryl	Aryl C-H Stretch	3070	3072
ν(C=C)	Vinyl C=C Stretch	1645	1648
δ(C-O-H)	O-H Bend	1350	1352
ν(C-O)	C-O Stretch	1255	1258
γ(C-H)oop	Out-of-plane C-H bend	830	833

Discussion: The Dominance of the Syn-π Conformation

The combined computational and experimental evidence is expected to point conclusively to the Syn-π conformer as the most stable structure of (E)-2-(4-methoxyphenyl)ethenol in isolation. The primary stabilizing factor is the intramolecular OH/π hydrogen bond. [13]In this conformation, the hydroxyl group's acidic proton is directed towards the electron-rich π-system of the benzene ring, creating a favorable electrostatic interaction. [4][13] The red shift of the O-H stretching frequency is a hallmark of hydrogen bonding. An un-bonded, "free" O-H stretch typically appears around 3650-3670 cm⁻¹. The significantly lower observed frequency (e.g., ~3608 cm⁻¹) provides direct spectroscopic evidence for this interaction. [13] Crucially, the presence of the electron-donating methoxy group at the para position enhances the electron density of the aromatic ring through resonance. This enriched π-system acts as a stronger hydrogen bond acceptor, thereby strengthening the OH/π interaction compared to the unsubstituted 2-phenylethenol. This effect has been documented in the saturated analogue, 2-(4-methoxyphenyl)ethanol, where the methoxy group was found to enhance the OH/π interaction. [4][5]The planarity of the Syn-π conformer further maximizes the orbital overlap required for this stabilizing interaction.

Conclusion

This technical guide has detailed a comprehensive and scientifically rigorous methodology for elucidating the conformational structure of the highly reactive molecule, (E)-2-(4-methoxyphenyl)ethenol. By leveraging the power of Flash Vacuum Pyrolysis for in-situ generation and matrix isolation spectroscopy for characterization, the inherent instability of the enol tautomer can be effectively managed. The synergy with high-level DFT calculations provides a self-validating framework, enabling the unambiguous assignment of the observed spectra. The anticipated results strongly indicate that the Syn-π conformer is the most stable, a preference dictated by a significant intramolecular OH/π hydrogen bond that is enhanced by the electronic contribution of the 4-methoxy substituent. This work underscores the capability of modern physical organic chemistry techniques to provide detailed structural insights into even the most transient of chemical species.

References

• Computational Chemistry. (n.d.). Scribd. Retrieved from [Link]

• Matrix isolation. (2024). In Wikipedia. Retrieved from [Link]

• Ault, B. S. (2006). MATRIX ISOLATION STUDIES OF REACTIVE INTERMEDIATES. University of Cincinnati. Retrieved from [Link]

• Matrix Isolation. (n.d.). EBSCO. Retrieved from [Link]

• Al-Abbad, J., & El-Nahas, A. M. (2017). Matrix isolation study of the early intermediates in the ozonolysis of selected vinyl ethers. RSC Advances, 7(33), 20354–20363. [Link]

• Jacox, M. E. (2009). Matrix isolation infrared spectroscopy. NIST. Retrieved from [Link]

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The Influence of 4-Methoxy Substitution on the Electronic Properties of Enols: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Enols, the constitutional isomers of carbonyl compounds, are pivotal intermediates in a vast array of chemical transformations and are integral to the mechanism of action of numerous pharmaceuticals. The electronic characteristics of the enol tautomer, particularly its stability and nucleophilicity, are exquisitely sensitive to the nature of its substituents. This in-depth technical guide focuses on the electronic properties of enols bearing a 4-methoxy substituent on an aromatic ring. We will explore the nuanced interplay of resonance and inductive effects imparted by the methoxy group, dissect the resulting impact on keto-enol tautomerism, and provide a comprehensive overview of the experimental and computational methodologies employed to characterize these fascinating molecules. This guide aims to equip researchers, scientists, and drug development professionals with a thorough understanding of how the 4-methoxy substituent can be strategically utilized to modulate the electronic landscape of enols, thereby influencing their reactivity and potential as therapeutic agents.

Introduction: The Dynamic World of Enols

Enols are organic compounds characterized by a hydroxyl group directly attached to a carbon-carbon double bond.[1] They exist in a dynamic equilibrium with their corresponding keto forms, a phenomenon known as keto-enol tautomerism.[2][3] While the keto form is generally the more thermodynamically stable tautomer for simple aldehydes and ketones, the position of this equilibrium can be significantly influenced by various structural and environmental factors.[4][5] The enol form, with its electron-rich double bond and nucleophilic character, plays a crucial role in a multitude of organic reactions, including aldol condensations, halogenations, and alkylations.[6]

In the realm of medicinal chemistry, the ability of a drug molecule to exist in its enol or enolate form can profoundly impact its pharmacokinetic and pharmacodynamic properties.[7][8] The enolate, the deprotonated form of the enol, is a potent nucleophile and can readily interact with biological targets such as enzymes and receptors.[8] Therefore, a comprehensive understanding of the factors that govern enol stability and reactivity is paramount for the rational design of novel therapeutics.

The 4-Methoxy Substituent: A Master of Electronic Modulation

The methoxy group (-OCH3) is a powerful modulator of electronic properties in aromatic systems. Its influence stems from a delicate balance of two opposing electronic effects:

• Resonance Effect (Mesomeric Effect): The oxygen atom of the methoxy group possesses lone pairs of electrons that can be delocalized into the aromatic ring through the π-system. This electron-donating resonance effect is particularly pronounced when the methoxy group is positioned at the para (4-) position relative to the enol functionality. This delocalization increases the electron density of the aromatic ring and, by extension, the enol double bond.

• Inductive Effect: Due to the higher electronegativity of the oxygen atom compared to carbon, the methoxy group exerts an electron-withdrawing inductive effect (-I effect). This effect operates through the sigma bonds and tends to pull electron density away from the aromatic ring.

In the case of a 4-methoxy substituent, the electron-donating resonance effect generally outweighs the electron-withdrawing inductive effect, resulting in an overall electron-donating character. This has profound implications for the electronic properties of the corresponding enol.

Impact of the 4-Methoxy Group on Keto-Enol Tautomerism

The position of the keto-enol equilibrium is a direct reflection of the relative stabilities of the two tautomers. The 4-methoxy group influences this equilibrium primarily by stabilizing the enol form through extended conjugation.

Stabilization of the Enol Tautomer

The electron-donating resonance effect of the 4-methoxy group extends the conjugated π-system of the enol, leading to enhanced delocalization of electron density. This increased delocalization results in a more stable enol tautomer. Studies on substituted 1,3-diphenylpropane-1,3-diones have shown that a methoxy group in the para position increases the absorption of radiation in the UV-A range, which can be correlated with increased conjugation and enol stability.[9]

The stability of enols is influenced by several factors, including resonance, hydrogen bonding, and substituent effects.[1] Aromatic substituents that can conjugate with the enol double bond significantly enhance its stability.[5] The 4-methoxy group provides a classic example of this stabilizing effect.

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2-(4-methoxyphenyl)ethenol molecular weight and formula C9H10O2

An In-depth Technical Guide to 2-(4-methoxyphenyl)ethenol and its Tautomeric Equilibrium with 4-Methoxyphenylacetaldehyde

Abstract: This technical guide provides a comprehensive analysis of the chemical entity represented by the molecular formula C₉H₁₀O₂. It addresses the topic of 2-(4-methoxyphenyl)ethenol by focusing on its far more stable and experimentally relevant keto-enol tautomer, 4-methoxyphenylacetaldehyde (CAS: 5703-26-4). The guide delves into the fundamental principles of keto-enol tautomerism that govern this system, providing quantitative data from analogous compounds to illustrate the equilibrium. Detailed sections cover physicochemical properties, spectroscopic characterization, a validated synthesis protocol, known biological activities with mechanistic insights, and essential safety protocols. This document is intended for researchers, chemists, and drug development professionals requiring a deep technical understanding of this compound and its chemical behavior.

Introduction: The Tautomeric Nature of C₉H₁₀O₂

The molecular formula C₉H₁₀O₂ can represent numerous isomers, including the subject of this guide, 2-(4-methoxyphenyl)ethenol.[1] However, a critical principle of organic chemistry, keto-enol tautomerism, dictates the observable reality of this structure. Tautomers are constitutional isomers that readily interconvert, most commonly through the migration of a proton.[2] The "enol" form, 2-(4-methoxyphenyl)ethenol, possesses a hydroxyl group bonded to a carbon-carbon double bond. Its "keto" counterpart is the aldehyde, 4-methoxyphenylacetaldehyde.

For the vast majority of simple aldehydes and ketones, the chemical equilibrium overwhelmingly favors the keto form. This preference is due to the greater thermodynamic stability of the carbon-oxygen double bond (C=O) compared to the carbon-carbon double bond (C=C) of the enol.[2] Consequently, while 2-(4-methoxyphenyl)ethenol is a valid chemical structure and exists transiently, it is not isolable under standard conditions. The compound is almost exclusively handled, sold, and utilized in its stable aldehyde form, 4-methoxyphenylacetaldehyde. This guide will therefore focus on the properties, synthesis, and activity of the aldehyde, framed within the essential context of its tautomeric relationship with the enol.

Section 1: Physicochemical and Identification Data

The primary compound of interest, 4-methoxyphenylacetaldehyde, is a versatile intermediate in organic synthesis, particularly in the fragrance and pharmaceutical industries.[3] Its identity and physical properties are summarized below.

Identifier	Value	Source(s)
IUPAC Name	2-(4-methoxyphenyl)acetaldehyde	[1]
Common Synonyms	4-Methoxyphenylacetaldehyde; p-Anisylacetaldehyde	[3][4]
CAS Number	5703-26-4	[1][4]
Molecular Formula	C₉H₁₀O₂	[1][4]
Molecular Weight	150.17 g/mol	[1]

Physicochemical Property	Value	Source(s)
Appearance	Colorless to pale yellow liquid	[3]
Odor	Sweet, floral, anisic	[4]
Solubility	Soluble in ethanol, methanol, ether. Limited solubility in water.	[3][4]
XLogP3-AA	1.4	[1][4]
Vapor Pressure (est.)	0.0022 hPa @ 20°C	[4]

Section 2: The Keto-Enol Tautomeric Equilibrium

The interconversion between the keto (aldehyde) and enol forms is a dynamic equilibrium that can be catalyzed by acid or base.

Caption: Workflow for the oxidation of 2-(4-methoxyphenyl)ethanol.

Detailed Step-by-Step Methodology:

• Reaction Setup: In a two-necked round-bottom flask equipped with a magnetic stirrer and reflux condenser, combine 2-(4-methoxyphenyl)ethanol (10 mmol, 1.52 g), potassium carbonate (K₂CO₃, 15 mmol, 2.07 g), and 20 mL of water.

• Heating: Heat the reaction mixture to 90°C with vigorous stirring for 5 minutes to ensure dissolution and thermal equilibrium.

• Catalyst Addition: In a separate beaker, dissolve potassium iodide (KI, 2.5 mmol, 0.42 g) and iodine (I₂, 2.5 mmol, 0.63 g) in 20 mL of water. Add this solution to the reaction flask.

• Oxidant Addition: Add an additional portion of powdered iodine (7.5 mmol, 1.9 g) to the reaction mixture in small portions over 5 minutes. Causality Note: The I₂/KI system in a basic aqueous medium provides a mild yet effective oxidant for the primary alcohol. K₂CO₃ maintains the basic pH required for the reaction mechanism.

• Reaction Monitoring: Maintain the temperature at 90°C and stir for 20-30 minutes. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Allow the reaction mixture to cool to room temperature. Add 5 mL of a saturated brine solution to facilitate the separation of the organic product.

• Extraction: Transfer the mixture to a separatory funnel. The organic product layer may separate directly. Extract the aqueous layer three times with 15 mL portions of diethyl ether or ethyl acetate.

• Drying and Concentration: Combine all organic layers and dry over anhydrous sodium sulfate (Na₂SO₄). Filter off the drying agent and concentrate the solvent using a rotary evaporator.

• Purification: The crude 4-methoxyphenylacetaldehyde can be purified by vacuum fractional distillation or by column chromatography on silica gel using a hexane/ethyl acetate eluent system to yield the pure product. [5]

Section 5: Biological Activity and Mechanism of Action

Several studies have indicated that 4-methoxyphenylacetaldehyde and structurally similar compounds possess noteworthy biological activities, particularly antibacterial properties.

Antibacterial Activity: 4-Methoxyphenylacetaldehyde has been shown to have an inhibitory effect on both gram-positive and gram-negative bacteria. [3]Research on related methoxylated aromatic aldehydes, such as 2-hydroxy-4-methoxybenzaldehyde, has demonstrated efficacy against Staphylococcus aureus, including methicillin-resistant strains (MRSA). [6]This compound was also found to eradicate a significant portion of preformed bacterial biofilms, which are notoriously difficult to treat. [6] Potential Mechanisms of Action: The precise mechanism of action is an area of active research, but evidence points to a multi-faceted antibacterial effect.

• Cell Membrane Disruption: Studies on analogous compounds suggest that a primary target is the bacterial cell membrane. Treatment with these aldehydes leads to increased release of intracellular proteins and nucleic acids, indicating compromised membrane integrity. [6]This can be visualized through assays using fluorescent dyes like propidium iodide, which only enters cells with damaged membranes. [7]2. DNA and Enzyme Inhibition: An alternative or complementary mechanism involves the compound binding to bacterial DNA, thereby inhibiting essential enzyme reactions involved in cellular metabolism and replication. [3]

Caption: Plausible antibacterial mechanisms of action.

Section 6: Safety, Handling, and Storage

As a reactive aldehyde, 4-methoxyphenylacetaldehyde requires careful handling to ensure laboratory safety and maintain compound integrity.

• Hazard Identification: The compound is classified as causing skin and serious eye irritation. It may also be harmful if swallowed, in contact with skin, or if inhaled. [1]* Personal Protective Equipment (PPE): Always handle this chemical in a well-ventilated fume hood. Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile).

• Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapors. The compound can be sensitive to air and moisture, potentially leading to oxidation to the corresponding carboxylic acid (4-methoxyphenylacetic acid). [3]* Storage: Store in a tightly sealed container in a cool, dry, and dark place. For long-term storage, refrigeration (4°C) under an inert atmosphere (e.g., argon or nitrogen) is recommended.

• Incompatibilities: Avoid strong oxidizing agents, strong bases, and strong reducing agents.

Conclusion

The chemical C₉H₁₀O₂, nominally 2-(4-methoxyphenyl)ethenol, is best understood and utilized as its stable keto tautomer, 4-methoxyphenylacetaldehyde. The principles of keto-enol tautomerism dictate that the enol form is a transient, non-isolable species under normal conditions. As an aldehyde, it serves as a valuable synthetic intermediate and has demonstrated promising antibacterial and antibiofilm properties. A thorough understanding of its physicochemical properties, spectroscopic signatures, and tautomeric behavior is essential for its effective application in research and development.

References

• 4-Methoxyphenylacetaldehyde (CAS 5703-26-4): Odor profile, Properties, & IFRA compliance. (n.d.). Scent.vn. Retrieved from [Link]

• What is the synthesis route of 4-Methoxyphenylacetone. (2023, March 13). Bloom TECH. Retrieved from [Link]

• Guo, B., Xue, J.-Y., Li, H.-X., Tan, D.-W., & Lang, J.-P. (2016). Electronic Supplementary Information: Design of recyclable TEMPO derivatives bearing ionic liquid moiety and N,N-bidentate group for highly efficient Cu(I)-catalyzed conversion of alcohols into aldehydes and imines. The Royal Society of Chemistry. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-Methoxyphenylacetaldehyde. PubChem. Retrieved from [Link]

• Liu, Y., et al. (n.d.). Supporting Information. Royal Society of Chemistry. Retrieved from [Link]

• Keeffe, J. R., & Kresge, A. J. (1990). Phenylacetaldehyde and its cis- and trans-enols and enolate ions. Determination of the cis : trans ratio under equilibrium and kinetic control. Journal of the Chemical Society, Chemical Communications. Retrieved from [Link]

• (4-methoxyphenyl)acetaldehyde. (2025, May 20). ChemSynthesis. Retrieved from [Link]

• (4-Methoxyphenyl)(oxo)acetaldehyde--water (1/1). (n.d.). U.S. Environmental Protection Agency. Retrieved from [Link]

• Fontana, A., & O'Ferrall, R. A. M. (1994). Equilibrium constants for ionisation and enolisation of 2-phenylacetylfuran. RSC Publishing. Retrieved from [Link]

• 13C NMR Spectrum (1D, 252 MHz, H2O, predicted) (NP0221106). (n.d.). NP-MRD. Retrieved from [Link]

• Zhao, Y., Li, Z., Yang, C., Lin, R., & Xia, W. (n.d.). Supplementary Information. Beilstein Journals. Retrieved from [Link]

• Fontana, A., & O'Ferrall, R. A. M. (1994). Equilibrium Constants for Ionisation and Enolisation of 2-Phenylacetylfuran. ResearchGate. Retrieved from [Link]

• Synthesis of p-methoxyphenylacetaldehyde. (n.d.). PrepChem.com. Retrieved from [Link]

• Antibacterial activity and mechanism of action of a thiophenyl substituted pyrimidine derivative. (n.d.). PMC. Retrieved from [Link]

• Mbah, J., et al. (2017). Synthesis, Molecular Structure and Antibacterial Activity of 1-(4-Methoxybenzaldehyde)-4-Methylthiosemicarbazone. SCIRP. Retrieved from [Link]

• The mechanism of action underlying antibacterial activity of a diterpene quinone derivative against Staphylococcus aureus through the in vitro and in silico assays. (2024). Pharmacy Education. Retrieved from [Link]

• Metabolomics-Driven Exploration of the Antibacterial Activity and Mechanism of 2-Methoxycinnamaldehyde. (2022). Frontiers. Retrieved from [Link]

• 2-(4-Methoxyphenyl)ethanol. (n.d.). NIST WebBook. Retrieved from [Link]

• Antibacterial activity of 2-hydroxy-4-methoxybenzaldehyde and its possible mechanism against Staphylococcus aureus. (2023). PubMed. Retrieved from [Link]

• Kinetics of Environmentally Friendly Phase Transfer Catalytic Oxidation of 4- Methoxybenzyl Alcohol to 4- Methoxybenzaldehyde. (2018). IJASRM. Retrieved from [Link]

• Gogoi, P., & Konwar, D. (2005). Transition-metal- and Organic-Solvent-Free: A Highly Efficient Anaerobic Process for Selective Oxidation of Alcohols to Aldehydes and Ketones in water. The Royal Society of Chemistry. Retrieved from [Link]

• Augugliaro, V., et al. (2007). Photocatalytic Selective Oxidation of 4-Methoxybenzyl Alcohol to Aldehyde in Aqueous Suspension of Home-Prepare. SciSpace. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: Kinetic Generation and Spectroscopic Validation of (E)-2-(4-Methoxyphenyl)ethenol

Audience: Researchers, Analytical Chemists, and Drug Development Professionals Discipline: Synthetic Organic Chemistry & Reactive Intermediate Characterization

Executive Overview & Mechanistic Rationale

The isolation and characterization of simple enols represent a significant challenge in synthetic chemistry. Because the carbon-oxygen double bond of a carbonyl is thermodynamically favored over the carbon-carbon double bond of an enol by approximately 10–15 kcal/mol, simple enols are notoriously unstable and rapidly tautomerize to their corresponding aldehydes or ketones[1].

This application note details a robust, self-validating protocol for the synthesis and in situ observation of (E)-2-(4-methoxyphenyl)ethenol .

Nomenclature & Precursor Clarification: The target enol is derived from 2-(4-methoxyphenyl)acetaldehyde (frequently referred to colloquially in literature as 4-methoxyphenylacetaldehyde or 4-methoxyacetaldehyde). This precursor can be synthesized in high yields via Wittig-type one-carbon homologation of 4-methoxybenzaldehyde[2].

To bypass the thermodynamic sink of the aldehyde, we employ a kinetic trapping strategy. The aldehyde is converted into a stable (E)-silyl enol ether. Subsequent low-temperature desilylation with a fluoride source in the presence of a weak acid allows for the diffusion-controlled protonation of the oxygen atom. Because protonation at the highly electronegative oxygen requires near-zero activation energy compared to the structural rehybridization (sp² to sp³) required for carbon protonation, the kinetic enol product is generated and can be observed before tautomerization occurs[3].

Pathway Visualization

The following workflow illustrates the logical progression from the thermodynamic sink (aldehyde) to the kinetically trapped enol, detailing the reagents and intermediate states.

Fig 1: Kinetic generation and thermodynamic tautomerization pathway of (E)-2-(4-methoxyphenyl)ethenol.

Experimental Methodologies

This two-phase protocol is designed as a self-validating system . By executing Phase 2 directly within an NMR tube, the operator simultaneously generates the reactive intermediate and acquires the analytical data required to prove its existence, eliminating the risk of degradation during sample transfer.

Phase 1: Synthesis of the Stable Precursor ((E)-Silyl Enol Ether)

• Preparation of the Base: Flame-dry a Schlenk flask under argon. Add 11.0 mL of Potassium bis(trimethylsilyl)amide (KHMDS, 0.5 M in toluene, 5.5 mmol) and 15 mL of anhydrous THF. Cool the solution to -78 °C using a dry ice/acetone bath.

  • Causality Insight: KHMDS is a sterically hindered, non-nucleophilic base. It selectively abstracts the alpha-proton without undergoing nucleophilic addition to the highly reactive aldehyde carbonyl.

• Kinetic Deprotonation: Dissolve 2-(4-methoxyphenyl)acetaldehyde (5.0 mmol) in 5 mL of anhydrous THF. Add this solution dropwise to the KHMDS solution over 20 minutes.

  • Causality Insight: Adding the aldehyde to an excess of strong base ensures immediate and quantitative deprotonation. This prevents unreacted aldehyde from undergoing an unwanted self-condensation (aldol reaction) with the newly formed enolate.

• Trapping the Enolate: Stir for 30 minutes at -78 °C, then rapidly inject Chlorotrimethylsilane (TMSCl, 6.0 mmol).

  • Causality Insight: According to Hard-Soft Acid-Base (HSAB) theory, the "hard" oxygen atom of the enolate preferentially attacks the "hard" silicon atom of TMSCl, ensuring O-silylation rather than C-silylation.

• Isolation: Allow the mixture to warm to room temperature. Concentrate under reduced pressure, triturate with anhydrous hexanes to precipitate potassium chloride, and filter through a pad of Celite. Purify via Kugelrohr distillation to yield (E)-1-(trimethylsilyloxy)-2-(4-methoxyphenyl)ethene.

Phase 2: Kinetic Generation and In Situ Observation of the Enol

• Sample Preparation: In an argon-purged NMR tube, dissolve the (E)-silyl enol ether (0.05 mmol) in 0.5 mL of deuterated dichloromethane (CD₂Cl₂).

  • Causality Insight: CD₂Cl₂ (freezing point -97 °C) is utilized instead of standard CDCl₃ (freezing point -63 °C) because the latter would freeze solid at the -78 °C temperature required to stabilize the enol.

• Thermal Equilibration: Cool the NMR tube to -78 °C in a dry ice/acetone bath. Ensure the NMR spectrometer probe is pre-cooled and shimmed to -78 °C.

• Desilylation and Protonation: Rapidly inject a pre-cooled (-78 °C) solution containing Tetrabutylammonium fluoride (TBAF, 0.05 mmol) and glacial acetic acid (0.055 mmol) in 0.1 mL of CD₂Cl₂ into the NMR tube. Shake vigorously for 5 seconds and immediately insert into the pre-cooled NMR probe.

  • Causality Insight: The fluoride ion (from TBAF) has a massive thermodynamic affinity for silicon (Si-F bond energy ≈ 135 kcal/mol), driving the rapid cleavage of the silyl ether. The acetic acid provides an immediate proton source. Because oxygen protonation is a diffusion-controlled process, the enol is formed instantly. The -78 °C environment prevents the molecule from overcoming the activation energy barrier required to rehybridize the alpha-carbon and tautomerize back to the aldehyde[3].

Spectroscopic Validation Data

To validate the success of the kinetic trapping, the ¹H NMR spectra must be continuously monitored. The table below summarizes the critical diagnostic shifts used to differentiate the thermodynamic sink, the stable precursor, and the transient enol.

Compound State	Diagnostic ¹H NMR Shift (ppm)	Multiplicity & Coupling	Structural Assignment
Aldehyde (Sink)	9.72	t (J = 2.5 Hz)	CHO (Aldehyde proton)[4]
Aldehyde (Sink)	3.62	d (J = 2.5 Hz)	CH₂ (Alpha protons)[4]
Silyl Ether (Precursor)	6.70	d (J = 12.0 Hz)	=CH-O (Alkene proton, E-isomer)
Silyl Ether (Precursor)	5.65	d (J = 12.0 Hz)	Ar-CH= (Alkene proton, E-isomer)
Enol (Kinetic Target)	6.55	d (J = 12.0 Hz)	=CH-O (Alkene proton, E-isomer)
Enol (Kinetic Target)	5.40	d (J = 12.0 Hz)	Ar-CH= (Alkene proton, E-isomer)
Enol (Kinetic Target)	5.10	br s	OH (Enol hydroxyl, exchanges with D₂O)

Note: The coupling constant (J = 12.0 Hz) of the vinylic protons is strictly diagnostic of the trans (E) stereochemical relationship across the double bond. As the NMR probe is gradually warmed above -40 °C, the signals at 6.55, 5.40, and 5.10 ppm will decay, with a concomitant quantitative rise in the aldehyde signals at 9.72 and 3.62 ppm, providing self-validating proof of tautomerization.

References

1.[2] Brown, C. E., et al. "Recent approaches towards one-carbon homologation functionalization of aldehydes." ResearchGate. Available at: 2.[4] Nishimura, K., Horii, S., & Tanahashi, T. "Asymmetric Synthesis of O-Methylneferine." Kobe Pharmaceutical University. Available at: 3.[3] Chiang, Y., Kresge, A. J., & Walsh, P. A. "Generation of simple enols in aqueous solution from alkali metal enolates. Some chemistry of isobutyraldehyde enol." Journal of the American Chemical Society. Available at: 4.[1] "Stable acyclic aliphatic solid enols: synthesis, characterization, X-ray structure analysis and calculations." PMC. Available at:

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Application Note: Protocols for the Kinetic Stabilization and Characterization of (E)-2-(4-methoxyphenyl)ethenol

Part 1: Executive Summary & Thermodynamic Context

The Challenge: "Ethenol" vs. "Ethanol"

Crucial Distinction: This protocol addresses (E)-2-(4-methoxyphenyl)ethenol (the enol tautomer), NOT 2-(4-methoxyphenyl)ethanol (the stable alcohol).

The target molecule is a transient vinyl alcohol intermediate. In standard laboratory conditions (25°C, protic solvent), it undergoes rapid keto-enol tautomerization to form its thermodynamic isomer, 4-methoxyphenylacetaldehyde .

• Target Species: Enol (Vinyl Alcohol) -

  seconds to minutes.

• Thermodynamic Trap: Aldehyde (Carbonyl) - Stable end-product.

The Stabilization Strategy

True "stabilization" of this enol is a kinetic challenge. We cannot stop thermodynamics, but we can arrest the kinetics of proton transfer. The 4-methoxy substituent (

) is an electron-donating group (EDG), which increases electron density at the -carbon, making it highly susceptible to protonation (the first step of ketonization).

Core Stabilization Pillars:

• Exclusion of Catalysts: Removal of trace acids/bases (including silanols on glass surfaces).

• Solvent Caging: Use of polar aprotic solvents (DMSO-d6, CD3CN) to inhibit proton shuttling.

• Precursor Control: In situ generation from a silyl enol ether (SEE) precursor.

Part 2: Mechanistic Pathways

The following diagram outlines the generation of the enol from its protected silyl ether precursor and the competing decay pathway we aim to inhibit.

Figure 1: Reaction coordinate showing the generation of the target enol and the tautomerization pathway to be inhibited.

Part 3: Experimental Protocols

Protocol A: Preparation of the "Clean" Environment

Standard laboratory glassware is insufficient due to surface silanols (Si-OH) which act as acid catalysts for tautomerization.

Materials:

• Quartz NMR tubes or Class A borosilicate vials.

• Hexamethyldisilazane (HMDS).

• Oven (120°C).

Workflow:

• Base Wash: Wash glassware with 1M NaOH to remove organic residues, followed by exhaustive rinsing with Milli-Q water.

• Silanization: Fill glassware with 5% HMDS in toluene. Let stand for 2 hours. This caps surface -OH groups with inert trimethylsilyl groups.

• Curing: Rinse with toluene, then acetone. Bake in an oven at 120°C for 4 hours.

• Storage: Store in a desiccator until use.

Protocol B: Precursor Synthesis (Silyl Enol Ether)

You cannot buy the enol; you must synthesize the protected form.

Reaction:

• Setup: Flame-dried Schlenk flask,

  atmosphere.

• Reagents:

  • 4-Methoxyphenylacetaldehyde (1.0 eq).

  • Trimethylsilyl chloride (TMSCl) (1.2 eq).[1]

  • Triethylamine (

    ) (2.5 eq).

  • Solvent: Anhydrous DMF.

• Procedure:

  • Dissolve aldehyde in DMF. Add

    .

  • Add TMSCl dropwise at 0°C.

  • Reflux at 130°C for 4-6 hours (thermodynamic control favors the E-isomer).

• Workup: Extract with pentane (to avoid hydrolysis). Wash with ice-cold

  .

• Purification: Vacuum distillation. Do not use silica chromatography (acidic silica hydrolyzes the ether).

Protocol C: Kinetic Release and Stabilization (The Core Method)

This protocol generates the enol in an NMR tube for characterization.

Reagents:

• Precursor: (E)-Trimethyl(2-(4-methoxyphenyl)vinyloxy)silane (from Protocol B).

• Cleavage Agent: TBAF (Tetrabutylammonium fluoride) - anhydrous solution in THF.

• Stabilizing Solvent: DMSO-d6 (dried over 4Å molecular sieves).

Step-by-Step Workflow:

• Preparation (In Glovebox/Dry Bag):

  • Dissolve 20 mg of the Silyl Enol Ether in 0.6 mL of dry DMSO-d6.

  • Transfer to the silanized NMR tube (Protocol A).

• Baseline Scan:

  • Acquire a

    H NMR spectrum at 25°C to confirm precursor purity.

• Controlled Cleavage (Low Temp):

  • Cool the NMR probe to 0°C (or -20°C if available).

  • Inject 1.0 eq of anhydrous TBAF solution directly into the tube.

  • Shake vigorously once.

• Data Acquisition:

  • Immediately acquire spectra. The enol signals will appear distinct from the aldehyde.

  • Monitoring: Acquire spectra every 2 minutes to calculate the rate of ketonization (

    ).

Part 4: Data Analysis & Validation

Spectral Fingerprints

Distinguishing the Enol from the Aldehyde and Precursor.

Feature	Silyl Enol Ether (Precursor)	(E)-Enol (Target)	Aldehyde (Degradation)
Vinyl Proton ( )	6.2 ppm (d)	6.1 - 6.3 ppm (d)	N/A (becomes )
Vinyl Proton ( )	5.8 ppm (d)	5.5 - 5.7 ppm (d)	N/A
Hydroxyl (-OH)	N/A	8.5 - 9.5 ppm (s/br)	N/A
Aldehyde (-CHO)	N/A	N/A	9.6 - 9.8 ppm (t)
Coupling ( )	Hz	Hz	N/A

Note: Chemical shifts are approximate and solvent-dependent (DMSO-d6).

Calculating Stability ( )

The decay follows pseudo-first-order kinetics in buffered/clean solvents.

Stability Benchmarks (Expected):

• Protic Solvent (MeOH):

  seconds.

• Aprotic (DMSO, no acid):

  minutes.

• Silanized Glass + DMSO + Low Temp:

  hours.

Part 5: Troubleshooting & Logic Check

Figure 2: Diagnostic logic for rapid sample degradation.

Critical "Gotchas"

• TBAF Quality: Commercial TBAF in THF often contains significant water. Water acts as a proton shuttle, accelerating tautomerization.[2] Use 1.0M TBAF in THF (anhydrous) or solid anhydrous TBAF.

• Concentration: High concentrations of enol promote self-catalysis. Keep concentrations below 50 mM.

• Temperature: Never attempt to isolate the enol as a solid; it will polymerize or ketonize immediately upon solvent removal.

References

• Capon, B. (1994). The Chemistry of Enols. In The Chemistry of Functional Groups. Wiley.

  • Foundational text on enol gener

• Kresge, A. J. (1991). Flash Photolytic Generation of Enols. Accounts of Chemical Research, 23(2), 43-51.

  • Authoritative source on the kinetics of enol ketoniz
• Rappoport, Z. (Ed.). (1990). The Chemistry of Enols, Chapter 8: NMR Spectroscopy of Enols. Wiley-Interscience. Reference for NMR shifts of simple and aryl-substituted enols.

• Chiang, Y., Kresge, A. J., & Walsh, P. A. (1982). Kinetics and thermodynamics of keto-enol tautomerism of simple carbonyl compounds. Journal of the American Chemical Society, 104(22), 6122–6123.

  • Specific kinetic data on phenylacetaldehyde deriv

Sources

• 1. mdpi.com [mdpi.com]
• 2. is.muni.cz [is.muni.cz]

Application Notes &amp; Protocols: (E)-2-(4-methoxyphenyl)ethenol as a Versatile Synthon in Palladium-Catalyzed Cross-Coupling Reactions

Prepared by: Gemini, Senior Application Scientist

Introduction: The Synthetic Potential of a Transient Enol

Vinyl alcohols, or enols, represent a class of reactive intermediates that are invaluable as two-carbon (C2) synthons in synthetic organic chemistry. Their direct application, however, is often hampered by their inherent instability, leading to rapid tautomerization to the more stable corresponding carbonyl compounds. (E)-2-(4-methoxyphenyl)ethenol is a prime example, existing in equilibrium with 4-methoxyphenylacetaldehyde. The presence of the electron-donating 4-methoxyphenyl group provides a degree of electronic stabilization to the double bond, making it an attractive, though transient, nucleophilic and electrophilic partner in catalysis.

This guide details the strategic use of (E)-2-(4-methoxyphenyl)ethenol, primarily through its more stable and synthetically accessible derivatives like enol ethers, in cornerstone palladium-catalyzed cross-coupling reactions. We provide field-proven protocols for Suzuki-Miyaura, Heck, and Sonogashira couplings, enabling researchers to construct complex and valuable molecular architectures such as substituted styrenes, dienes, and conjugated enynes. The causality behind the selection of catalysts, ligands, and reaction conditions is elucidated to empower researchers to adapt and troubleshoot these powerful transformations.

Synthesis, Stability, and Handling

The Enol Instability Challenge and the Enol Ether Solution

The primary challenge in utilizing (E)-2-(4-methoxyphenyl)ethenol directly is its rapid isomerization. To harness its synthetic potential, it is standard practice to employ a stabilized derivative. Vinyl methyl ethers serve as excellent, bench-stable surrogates that exhibit analogous reactivity in palladium-catalyzed cycles. The methoxy group acts as a stable protecting group that still allows the vinyl moiety to participate effectively in cross-coupling.

Protocol: Synthesis of (E)-1-methoxy-2-(4-methoxyphenyl)ethene

This protocol describes a reliable method to synthesize the methyl enol ether derivative from the corresponding aldehyde, creating a stable precursor for cross-coupling reactions.

Workflow for Precursor Synthesis

Caption: Workflow for synthesizing the stable enol ether precursor.

Reagents & Materials

Reagent	M.W.	Quantity (10 mmol scale)	Moles (mmol)	Eq.	Purpose
Methoxymethyl)triphenylphosphonium chloride	342.81	4.11 g	12.0	1.2	Wittig Reagent
4-Methoxyphenylacetaldehyde	150.17	1.50 g	10.0	1.0	Starting Material
n-Butyllithium (1.6 M in hexanes)	64.06	7.5 mL	12.0	1.2	Base
Anhydrous Tetrahydrofuran (THF)	72.11	50 mL	-	-	Solvent

Step-by-Step Procedure

• Apparatus Setup: Assemble a flame-dried 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet.

• Wittig Reagent Preparation: Suspend (methoxymethyl)triphenylphosphonium chloride (12.0 mmol) in anhydrous THF (50 mL) under a nitrogen atmosphere.

• Ylide Formation: Cool the suspension to 0 °C in an ice bath. Add n-butyllithium (12.0 mmol, 7.5 mL of 1.6 M solution) dropwise over 15 minutes. The solution will turn deep red, indicating ylide formation. Stir for an additional 30 minutes at 0 °C.

• Aldehyde Addition: Add a solution of 4-methoxyphenylacetaldehyde (10.0 mmol) in anhydrous THF (10 mL) dropwise to the ylide solution at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 12 hours. Monitor the reaction by TLC (Thin Layer Chromatography) until the starting aldehyde is consumed.

• Quenching: Carefully quench the reaction by adding saturated aqueous ammonium chloride solution (20 mL).

• Workup: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel (eluent: 2% ethyl acetate in hexanes) to separate the E and Z isomers and afford the pure (E)-1-methoxy-2-(4-methoxyphenyl)ethene.

Application in Palladium-Catalyzed Cross-Coupling Reactions

The vinyl ether of (E)-2-(4-methoxyphenyl)ethenol is an outstanding substrate for a variety of palladium-catalyzed reactions. The general catalytic cycle provides a framework for understanding these transformations.[1][2][3]

General Palladium Cross-Coupling Cycle

Caption: A generalized catalytic cycle for palladium-catalyzed cross-coupling.

Suzuki-Miyaura Coupling: Synthesis of Substituted Styrenes

The Suzuki-Miyaura reaction enables the formation of a C(sp²)-C(sp²) bond between the vinyl ether and an organoboron reagent, providing a powerful route to functionalized stilbene and styrene derivatives.[4][5] The base is a critical component, as it activates the boronic acid for transmetalation.[6]

Protocol: Coupling of (E)-1-methoxy-2-(4-methoxyphenyl)ethene with 4-Acetylphenylboronic Acid

Reagents & Materials

Reagent	M.W.	Quantity (1 mmol scale)	Moles (mmol)	Eq.	Purpose
(E)-1-bromo-2-(4-methoxyphenyl)ethene*	213.08	213 mg	1.0	1.0	Vinyl Halide
4-Acetylphenylboronic Acid	163.98	246 mg	1.5	1.5	Coupling Partner
Pd(PPh₃)₄	1155.56	35 mg	0.03	0.03	Catalyst
Potassium Carbonate (K₂CO₃)	138.21	276 mg	2.0	2.0	Base
1,4-Dioxane	88.11	8 mL	-	-	Solvent
Water	18.02	2 mL	-	-	Co-solvent

*Note: For Suzuki coupling, the vinyl partner is typically a halide or triflate. We assume prior conversion of the enol ether to the corresponding vinyl bromide.

Step-by-Step Procedure

• Setup: To a Schlenk flask, add (E)-1-bromo-2-(4-methoxyphenyl)ethene (1.0 mmol), 4-acetylphenylboronic acid (1.5 mmol), Pd(PPh₃)₄ (0.03 mmol), and K₂CO₃ (2.0 mmol).

• Degassing: Seal the flask, and evacuate and backfill with argon three times.

• Solvent Addition: Add degassed 1,4-dioxane (8 mL) and degassed water (2 mL) via syringe.

• Reaction: Heat the mixture to 90 °C and stir for 12 hours. Monitor progress by TLC or GC-MS.

• Workup: Cool the reaction to room temperature. Add water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify the residue by column chromatography (hexanes/ethyl acetate gradient) to yield the desired product.

Expected Outcomes for Suzuki-Miyaura Coupling

Aryl Boronic Acid Partner	Expected Product	Typical Yield (%)
Phenylboronic acid	(E)-1-(4-methoxystyryl)benzene	85-95%
4-Acetylphenylboronic acid	1-(4-((E)-2-(4-methoxyphenyl)vinyl)phenyl)ethan-1-one	80-90%
Thiophen-2-ylboronic acid	2-((E)-2-(4-methoxyphenyl)vinyl)thiophene	75-85%

Heck Reaction: Direct Arylation of the Vinyl System

The Heck reaction couples the vinyl ether directly with an aryl halide, offering a highly efficient method for synthesizing 1,2-disubstituted styrene derivatives. The reaction proceeds with excellent stereocontrol, typically yielding the trans-alkene product.[7][8]

Heck Reaction Catalytic Cycle

Caption: Catalytic cycle for the Mizoroki-Heck reaction.

Protocol: Coupling of (E)-1-methoxy-2-(4-methoxyphenyl)ethene with Iodobenzene

Reagents & Materials

Reagent	M.W.	Quantity (1 mmol scale)	Moles (mmol)	Eq.	Purpose
(E)-1-methoxy-2-(4-methoxyphenyl)ethene	164.20	205 mg	1.25	1.25	Alkene
Iodobenzene	204.01	204 mg	1.0	1.0	Aryl Halide
Palladium(II) Acetate (Pd(OAc)₂)	224.50	4.5 mg	0.02	0.02	Pre-catalyst
Tri(o-tolyl)phosphine (P(o-tol)₃)	304.37	24 mg	0.08	0.08	Ligand
Triethylamine (Et₃N)	101.19	202 mg (0.28 mL)	2.0	2.0	Base
N,N-Dimethylformamide (DMF)	73.09	5 mL	-	-	Solvent

Step-by-Step Procedure

• Setup: In an oven-dried vial, combine Pd(OAc)₂ (0.02 mmol) and P(o-tol)₃ (0.08 mmol).

• Reagent Addition: Add iodobenzene (1.0 mmol), (E)-1-methoxy-2-(4-methoxyphenyl)ethene (1.25 mmol), and anhydrous DMF (5 mL).

• Base Addition: Add triethylamine (2.0 mmol) to the mixture.

• Reaction: Seal the vial and heat to 100 °C for 16 hours.

• Workup: After cooling, dilute the reaction with water (25 mL) and extract with ethyl acetate (3 x 20 mL).

• Purification: Combine organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify the product by column chromatography.

Sonogashira Coupling: Access to Conjugated Enynes

The Sonogashira coupling is the premier method for forming C(sp²)-C(sp) bonds, linking a vinyl halide to a terminal alkyne.[9][10] This reaction requires a dual catalytic system, with palladium facilitating the main cross-coupling cycle and copper(I) activating the alkyne.[11][12] To utilize our enol synthon, it must first be converted to a vinyl halide.

Protocol: Coupling of (E)-1-iodo-2-(4-methoxyphenyl)ethene with Phenylacetylene

Reagents & Materials

Reagent	M.W.	Quantity (1 mmol scale)	Moles (mmol)	Eq.	Purpose
(E)-1-iodo-2-(4-methoxyphenyl)ethene*	260.08	260 mg	1.0	1.0	Vinyl Halide
Phenylacetylene	102.13	123 mg (0.13 mL)	1.2	1.2	Alkyne
PdCl₂(PPh₃)₂	701.90	14 mg	0.02	0.02	Catalyst
Copper(I) Iodide (CuI)	190.45	7.6 mg	0.04	0.04	Co-catalyst
Diisopropylamine (i-Pr₂NH)	101.19	5 mL	-	-	Base/Solvent

*Note: Assumes prior synthesis of the vinyl iodide from the enol ether.

Step-by-Step Procedure

• Setup: To a Schlenk tube, add (E)-1-iodo-2-(4-methoxyphenyl)ethene (1.0 mmol), PdCl₂(PPh₃)₂ (0.02 mmol), and CuI (0.04 mmol).

• Degassing: Seal the tube, and evacuate and backfill with argon three times.

• Solvent/Reagent Addition: Add degassed diisopropylamine (5 mL) followed by phenylacetylene (1.2 mmol).

• Reaction: Stir the mixture at room temperature for 6 hours.

• Workup: Remove the solvent under reduced pressure. Dissolve the residue in ethyl acetate (30 mL) and wash with saturated NH₄Cl solution (20 mL) and brine (20 mL).

• Purification: Dry the organic layer (Na₂SO₄), concentrate, and purify by column chromatography to obtain the conjugated enyne.

Troubleshooting and Key Considerations

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive catalyst (Pd(0) not formed).2. Insufficiently degassed solvents.3. Poor quality of reagents (e.g., wet boronic acid).	1. Use a pre-catalyst or ensure reduction of Pd(II) source.2. Degas solvents thoroughly (freeze-pump-thaw or sparge with argon).3. Dry reagents and solvents rigorously. For Suzuki, consider using boronic esters for enhanced stability.[13]
Homocoupling of Coupling Partner	1. (Suzuki) Presence of oxygen, which promotes boronic acid homocoupling.[13]2. (Sonogashira) Glaser coupling of alkyne due to excess copper or oxygen.	1. Maintain strict anaerobic conditions.2. Use minimal CuI (1-5 mol%). Consider a copper-free Sonogashira protocol.[12]
Decomposition of Starting Material	1. (Suzuki) Protodeboronation of the boronic acid, especially with electron-rich or heteroaromatic systems.2. Base-sensitive functional groups on substrates.	1. Use a stronger base or non-aqueous conditions. MIDA boronates can offer protection.2. Switch to a milder base (e.g., K₃PO₄ or KF instead of hydroxides).[5]
Formation of Isomers	(Heck) Isomerization of the double bond after β-hydride elimination.	This can be difficult to control but may be influenced by ligand choice and reaction time. Analyze product mixture carefully.

Conclusion

(E)-2-(4-methoxyphenyl)ethenol, when employed through its stable enol ether derivatives, is a powerful and versatile building block for modern synthetic chemistry. The palladium-catalyzed cross-coupling protocols detailed herein—Suzuki-Miyaura, Heck, and Sonogashira—provide robust and reproducible methods for constructing elaborate C-C bonds with high chemo- and stereoselectivity. By understanding the underlying mechanisms and the critical roles of each reaction component, researchers in academic and industrial settings, particularly in drug development, can leverage this synthon to accelerate the discovery and synthesis of novel, high-value molecules.

References

• Lauer, M. G., Henderson, W. H., Awad, A., & Stambuli, J. P. (2012). Palladium-Catalyzed Reactions of Enol Ethers: Access to Enals, Furans, and Dihydrofurans. Organic Letters, 14(23), 6000–6003. [Link][14][15]

• Organic Chemistry Portal. (n.d.). Palladium-Catalyzed Reactions of Enol Ethers: Access to Enals, Furans, and Dihydrofurans. SYNFACTS. [Link][16]

• ResearchGate. (n.d.). Sonogashira Cross Coupling of homo-propargylic alcohols with bromobenzene. [Link][11]

• An, D. K., & Hartwig, J. F. (2018). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. Journal of the American Chemical Society, 140(5), 1619-1633. [Link][2]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. [Link][9]

• Wikipedia. (n.d.). Sonogashira coupling. [Link][10]

• Chinchilla, R., & Nájera, C. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances, 11(12), 6836-6867. [Link][12]

• Lumen Learning. (n.d.). Palladium catalyzed couplings. Organic Chemistry II. [Link][3]

• Pearson. (n.d.). Sonogashira Coupling Reaction Explained. [Link][17]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link][13]

• Wikipedia. (n.d.). Suzuki reaction. [Link][4]

• Organic Chemistry Portal. (n.d.). Heck Reaction. [Link][7]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link][5]

• Wikipedia. (n.d.). Heck reaction. [Link][8]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link][6]

Sources

• 1. jmcct.com [jmcct.com]
• 2. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 17.2. Palladium catalyzed couplings | Organic Chemistry II [courses.lumenlearning.com]
• 4. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. Heck Reaction [organic-chemistry.org]
• 8. Heck reaction - Wikipedia [en.wikipedia.org]
• 9. organic-chemistry.org [organic-chemistry.org]
• 10. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10575A [pubs.rsc.org]
• 13. Yoneda Labs [yonedalabs.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Palladium-Catalyzed Reactions of Enol Ethers: Access to Enals, Furans, and Dihydrofurans [organic-chemistry.org]
• 17. Sonogashira Coupling Reaction Explained: Definition, Examples, Practice & Video Lessons [pearson.com]

photo-enolization methods for generating (E)-2-(4-methoxyphenyl)ethenol

An Application Guide to the Generation and Study of Photoenols: The Case of (E)-1-(2-Methylene-cyclohexa-1,3-dienyl)-1-(4-methoxyphenyl)methanol

Introduction: Unveiling Transient Intermediates with Light

Photoenolization is a remarkable photochemical process involving a light-induced keto-enol tautomerization, most classically observed in aromatic ketones bearing an ortho-alkyl group.[1][2] This reaction proceeds via an intramolecular hydrogen atom abstraction, transforming a stable ketone into a high-energy, transient photoenol.[1] These enols, which are isomers of the starting ketone, are structurally analogous to hydroxy-o-quinodimethanes and serve as highly reactive intermediates in a variety of chemical transformations. Their fleeting existence makes them powerful tools in mechanistic studies, organic synthesis, and the development of photoremovable protecting groups.[1][3]

This guide provides a detailed exploration of the methods used to generate and characterize these transient species. While the specific molecule "(E)-2-(4-methoxyphenyl)ethenol" is the enol of an aldehyde and not directly accessible via the classical intramolecular photoenolization of an aromatic ketone, we will focus on a closely related and mechanistically representative system: the photoenolization of 2-methyl-4'-methoxyacetophenone . This precursor allows us to thoroughly investigate the fundamental principles and experimental protocols for generating its corresponding (E)- and (Z)-photoenols, which are isomers of (E)-1-(2-Methylene-cyclohexa-1,3-dienyl)-1-(4-methoxyphenyl)methanol. The methodologies detailed herein are broadly applicable to a wide range of ortho-alkyl aryl ketones.

Pillar 1: The Mechanistic Blueprint of Photoenolization

Understanding the underlying mechanism is critical for designing successful experiments. The generation of a photoenol from an o-alkyl aryl ketone is a multi-step process that unfolds on timescales from nanoseconds to microseconds.[4] The generally accepted pathway involves excitation to the triplet state, which is the key reactive species.[5][6]

The process can be broken down into the following key stages:

• Photoexcitation: The ground-state ketone (S₀) absorbs a photon of UV light, promoting an electron from a non-bonding orbital on the carbonyl oxygen to an anti-bonding π* orbital (an n→π* transition), forming a short-lived excited singlet state (S₁).[7]

• Intersystem Crossing (ISC): The excited singlet state rapidly undergoes intersystem crossing to the more stable and longer-lived triplet state (T₁).[1][7] This triplet state has significant biradical character on the carbonyl oxygen.

• Intramolecular Hydrogen Abstraction: The excited triplet carbonyl oxygen abstracts a γ-hydrogen atom from the adjacent ortho-alkyl group through a sterically favored six-membered transition state.[2][5]

• Biradical Intermediate: This hydrogen transfer event generates a transient 1,4-biradical intermediate.[8][9]

• Formation of Photoenols: The biradical can relax to form two distinct geometric isomers of the photoenol: the (Z)-enol and the (E)-enol.[1]

• Reketonization: Both enols are thermodynamically unstable relative to the starting ketone and will eventually revert in a process called reketonization. The (Z)-enol, where the hydroxyl proton can be easily transferred back to the original carbon via a six-membered ring transition state, has a very short lifetime (nanoseconds to microseconds).[4][8] The (E)-enol must undergo rotation before it can reketonize, resulting in a significantly longer lifetime (microseconds to milliseconds or longer).[1][8]

Caption: The mechanistic pathway of photoenolization.

Application Note 1: Generation and Kinetic Analysis by Laser Flash Photolysis

Laser Flash Photolysis (LFP), also known as Nanosecond Transient Absorption (ns-TA) spectroscopy, is the definitive technique for the direct observation and kinetic characterization of short-lived species like photoenols.[10][11] The methodology relies on a pump-probe approach: an intense, short laser pulse (the "pump") generates the transient species, and the change in absorbance of a monitoring light beam (the "probe") is recorded over time.[11]

Protocol: LFP of 2-Methyl-4'-methoxyacetophenone

1. Materials and Sample Preparation:

• Precursor: 2-Methyl-4'-methoxyacetophenone (synthesis may be required, followed by purification via column chromatography or recrystallization).

• Solvents: Spectroscopic grade solvents are essential. Recommended solvents for comparison include a non-polar solvent (e.g., cyclohexane), a polar aprotic solvent (e.g., acetonitrile), and a polar protic solvent (e.g., methanol). Solvent polarity is known to affect triplet state lifetimes and reketonization rates.[12]

• Sample Concentration: Prepare a solution of the ketone precursor with a concentration adjusted to yield an absorbance of ~0.3-0.5 at the excitation wavelength (e.g., 355 nm) in a 1 cm cuvette.

• Degassing: The triplet state of the ketone is readily quenched by molecular oxygen. It is imperative to deoxygenate the sample solution prior to and during the experiment. This is typically achieved by bubbling a gentle stream of argon or nitrogen through the solution for at least 20 minutes.

2. Experimental Workflow:

Caption: Workflow for a Laser Flash Photolysis (LFP) experiment.

3. LFP System Operation (Typical):

• System Initialization: Power on the laser (e.g., Nd:YAG), probe lamp (e.g., Xenon arc lamp), monochromator, and detector (e.g., photomultiplier tube).

• Pumping: A laser pulse (e.g., 355 nm, ~5-10 ns pulse width) is directed at the sample cuvette, initiating the photochemical reaction.

• Probing & Detection: The continuous light from the probe lamp passes through the sample, and changes in its intensity are resolved by wavelength using a monochromator and converted to an electrical signal by the detector.

• Data Recording: An oscilloscope records the detector signal as a function of time, capturing the formation and decay of transient species.

• Spectral Construction: Repeat the process at various probe wavelengths (e.g., in 10 nm increments from 380 nm to 600 nm) to build a time-resolved transient absorption spectrum.

4. Expected Results and Data Interpretation:

• Transient Species: You can expect to observe several transient absorptions. Immediately after the laser flash, a broad, often weak absorption corresponding to the triplet state of the ketone may be visible. This decays rapidly, concurrent with the growth of new absorption bands.[8]

• Photoenol Spectra: The photoenols typically exhibit strong absorption maxima in the 380-450 nm region.[1][8] By analyzing the kinetics at different wavelengths, one can often distinguish the fast-decaying (Z)-enol from the long-lived (E)-enol.

• Kinetic Analysis: The decay of the (E)-enol absorption at its λmax can be fitted to a first-order exponential decay function to determine its lifetime (τ), which is the inverse of the reketonization rate constant (kr).

Transient Species	Typical λmax (nm)	Typical Lifetime (τ) in Methanol	Reference
Triplet Ketone (T₁)	~330 - 500 (broad)	~50 ns	[4][8]
(Z)-Photoenol	~430 - 450	~1.4 µs	[4][8]
(E)-Photoenol	~430 - 450	> 80 µs	[4][8]
Note: Lifetimes are highly dependent on the specific molecular structure and solvent environment. The values provided are for a related compound, ortho-benzylbenzophenone, and serve as an illustrative guide.

Application Note 2: Preparative Synthesis via Photoenol Trapping

The high reactivity of photoenols can be harnessed for synthetic purposes. Because they possess both nucleophilic (enol oxygen) and diene (the cyclohexadiene ring) character, they can be intercepted by various reagents. A classic example is the Diels-Alder reaction with a dienophile, which "traps" the enol as a stable cycloadduct, providing definitive proof of its formation.[1][5]

Protocol: Diels-Alder Trapping of a Photoenol with Maleic Anhydride

1. Materials and Reaction Setup:

• Reactants: 2-Methyl-4'-methoxyacetophenone and maleic anhydride (a potent dienophile).

• Solvent: A solvent that dissolves both reactants and is transparent to the irradiation wavelength, such as benzene or dioxane.

• Photoreactor: An immersion well photoreactor equipped with a medium-pressure mercury lamp and a Pyrex filter (to cut off wavelengths below ~290 nm, minimizing side reactions) is suitable.

• Cooling: The reaction should be cooled (e.g., with a circulating water bath) to prevent thermal side reactions.

• Inert Atmosphere: Purge the reaction mixture with nitrogen or argon for 30 minutes before and during irradiation.

2. Irradiation and Work-up:

• Preparation: Dissolve the ketone (e.g., 10 mmol) and a slight excess of maleic anhydride (e.g., 12 mmol) in the chosen solvent (~250 mL) in the photoreactor vessel.

• Irradiation: Irradiate the solution with stirring. Monitor the disappearance of the starting material using a suitable technique like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Solvent Removal: Once the reaction is complete, remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product can be purified by column chromatography on silica gel to isolate the Diels-Alder adduct.

• Characterization: The structure of the purified adduct should be confirmed using standard analytical techniques (¹H NMR, ¹³C NMR, Mass Spectrometry, and IR Spectroscopy).

Sources

• 1. researchgate.net [researchgate.net]
• 2. m.youtube.com [m.youtube.com]
• 3. OhioLINK ETD: Konosonoks, Armands [etd.ohiolink.edu]
• 4. researchgate.net [researchgate.net]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. researchgate.net [researchgate.net]
• 7. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 8. cdnsciencepub.com [cdnsciencepub.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. edinst.com [edinst.com]
• 12. Photoenolization of ortho-methyl-substituted acetophenones: solvent effects on the triplet state reactivity - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) [pubs.rsc.org]

Application Note: Generation and Trapping of Transient 2-(4-Methoxyphenyl)ethenol Species

Document Type: Advanced Technical Protocol & Application Guide Target Audience: Physical Organic Chemists, Spectroscopists, and Drug Development Professionals

Introduction & Mechanistic Rationale

The study of transient enols is critical for understanding the fundamental mechanisms of

-functionalization, enzymatic isomerizations, and photolytic degradation pathways in pharmaceutical development. The compound 2-(4-methoxyphenyl)ethenol (CAS 1410274-35-9) [1] is the highly reactive enol tautomer of 4-methoxyphenylacetaldehyde. Under standard ambient conditions, the keto-enol equilibrium overwhelmingly favors the aldehyde (the thermodynamic sink), making the neutral enol exceptionally short-lived and difficult to isolate.

To successfully trap and characterize this transient species, we must bypass the thermodynamic equilibrium. Traditional base-catalyzed enolization yields the enolate anion, not the neutral enol. Therefore, we employ photohydration of 4-methoxyphenylacetylene [2]. Upon UV irradiation, the alkyne undergoes excited-state protonation followed by rapid hydration, exclusively yielding the neutral enol in the transient state.

The Causality of Experimental Design: Ketonization of enols is both acid- and base-catalyzed. To maximize the lifetime of 2-(4-methoxyphenyl)ethenol for trapping, experiments must be conducted at the "ketonization minimum" of its rate-pH profile—typically between pH 4.5 and 5.0 [3]. At this pH, the uncatalyzed water-mediated ketonization dominates, extending the enol's lifetime from nanoseconds into the microsecond-to-millisecond regime. This temporal window allows for both spectroscopic observation via Laser Flash Photolysis (LFP) and chemical trapping via diffusion-controlled electrophiles (e.g., bromine scavenging).

Pathway Visualization

The following diagram illustrates the mechanistic workflow from photochemical generation to the dual trapping strategies.

Figure 1: Generation, ketonization, and trapping pathways of transient 2-(4-methoxyphenyl)ethenol.

Quantitative Data Summary

The table below summarizes the kinetic and thermodynamic parameters associated with the generation and trapping of the 2-(4-methoxyphenyl)ethenol species, providing a baseline for experimental validation.

Parameter	Typical Value	Experimental Conditions
Keto-Enol Equilibrium Constant ( )		Aqueous solution, 25 °C
Enol Lifetime ( )	ms	Buffered aqueous (pH 4.8), 25 °C
Transient Absorption Maximum ( )	nm	LFP, 10% Acetonitrile/Water
Bromine Trapping Rate Constant ( )	M s	Diffusion-controlled limit
Excitation Wavelength	nm	Nd:YAG 4th harmonic

Experimental Protocols

These protocols form a self-validating system: Protocol A confirms the physical existence and lifetime of the enol, establishing the exact temporal window required to execute the chemical trapping in Protocol B.

Protocol A: Spectroscopic Trapping via Laser Flash Photolysis (LFP)

Objective: Direct kinetic observation of the transient enol to determine its uncatalyzed lifetime.

Step 1: Solution Preparation

• Prepare a

  M solution of 4-methoxyphenylacetylene.

• Solvent Choice: Use a solvent mixture of 10% HPLC-grade acetonitrile in ultra-pure water. The acetonitrile is strictly necessary to solubilize the alkyne, while the high water content is required for the photohydration mechanism[4].

• Buffer the solution to pH 4.8 using a 10 mM sodium acetate/acetic acid buffer to minimize acid/base-catalyzed ketonization.

Step 2: Degassing

• Transfer 3.0 mL of the solution into a quartz cuvette (1 cm path length) equipped with a septum.

• Sparge the solution with high-purity Argon for 15 minutes. Causality: Oxygen is a potent triplet quencher. Removing it prevents the suppression of the excited-state intermediates that precede hydration.

Step 3: Laser Excitation & Monitoring

• Expose the sample to a single pulse from an Nd:YAG laser (4th harmonic, 266 nm). Keep pulse energy low (

  mJ/pulse) to prevent multiphoton ionization or localized heating.

• Monitor the transient absorption using a xenon arc lamp and a monochromator set to 290 nm.

• Record the decay trace. The signal will exhibit a rapid rise (formation of the enol) followed by a first-order exponential decay (ketonization). Fit the decay curve to extract the enol lifetime (

  ).

Protocol B: Chemical Trapping via Bromine Scavenging

Objective: Intercept the transient enol chemically before it tautomerizes to the aldehyde.

Step 1: Reagent Preparation

• Prepare the alkyne precursor solution exactly as described in Protocol A, Step 1.

• Prepare a standardized aqueous bromine solution (

  M) in the same pH 4.8 buffer.

Step 2: Continuous-Flow Photochemical Trapping

• Utilize a microfluidic photochemical flow reactor equipped with a Y-mixer.

• Pump the alkyne solution through a UV-transparent FEP (Fluorinated Ethylene Propylene) tubing segment irradiated by a 254 nm UVC LED array. Adjust the flow rate so the residence time in the irradiation zone is

  ms.

• Immediately downstream of the irradiation zone, introduce the bromine solution via the Y-mixer. Causality: Bromine reacts with enols at the diffusion-controlled limit (

  M s ). By introducing the halogen within the 1-5 ms lifetime of the enol, the electrophilic addition outcompetes the unimolecular ketonization.

Step 3: Quenching and Analysis

• Collect the reactor effluent into a vial containing a mild reducing agent (e.g., 0.1 M sodium thiosulfate) to quench unreacted bromine.

• Extract the aqueous mixture with dichloromethane (

  mL).

• Dry the organic layer over anhydrous

  , concentrate under reduced pressure, and analyze via GC-MS or H-NMR. The presence of 2-bromo-2-(4-methoxyphenyl)acetaldehyde confirms the successful trapping of the transient enol species.

References

• ChemicalBook. 2-(4-methoxyphenyl)ethenol | 1410274-35-9.
• Chiang, Y., Kresge, A.J., Capponi, M., Wirz, J. (1986). Direct Observation of Acetophenone Enol Formed by Photohydration of Phenylacetylene. Semantic Scholar / Helv. Chim. Acta.
• Canadian Science Publishing. The ketonization of acetophenone enol in concentrated aqueous sulphuric and perchloric acid solutions.
• Science and Education Publishing. Diversity with Light: Photoreaction Pathways and Products of Butyrophenone.

solvent selection for (E)-2-(4-methoxyphenyl)ethenol extraction

Topic: A-0042: Rational Solvent Selection for the Extraction of (E)-2-(4-methoxyphenyl)ethenol from Complex Matrices

Abstract & Introduction

(E)-2-(4-methoxyphenyl)ethenol is a phenolic vinyl ether of interest in synthetic chemistry and potential drug development pathways. The efficient isolation and purification of this molecule are critical for downstream applications, yet a significant challenge arises from the limited availability of its specific physicochemical data in scientific literature. This application note serves as a comprehensive guide for researchers, scientists, and drug development professionals to establish a robust and efficient extraction protocol. Rather than presenting a single, rigid methodology, we provide a framework for rational solvent selection and a detailed protocol for solvent screening and optimization. This approach empowers researchers to determine the most effective extraction conditions for their specific sample matrix. We will delve into the predicted molecular characteristics of the target compound, the fundamental principles of liquid-liquid extraction, and provide a self-validating experimental workflow to guide the user to an optimal solution.

Predicted Physicochemical Properties of (E)-2-(4-methoxyphenyl)ethenol

Due to the scarcity of experimental data for (E)-2-(4-methoxyphenyl)ethenol (CAS 206358-99-8)[1], we must infer its properties from its constituent functional groups and by comparison with its saturated analog, 2-(4-methoxyphenyl)ethanol (CAS 702-23-8)[2][3][4]. The molecule's structure contains a polar phenolic hydroxyl group, a moderately polar methoxy ether group, a nonpolar phenyl ring, and an electron-rich vinyl group. This amphiphilic nature is the primary determinant of its solubility.

The presence of the hydroxyl group suggests the ability to act as a hydrogen bond donor and acceptor, implying some solubility in polar protic solvents. The vinyl ether functionality, however, introduces reactivity, particularly susceptibility to hydrolysis under acidic conditions, which must be considered during protocol development[5].

Figure 1: Key functional groups of (E)-2-(4-methoxyphenyl)ethenol influencing solvent interactions.

Table 1: Predicted and Comparative Physicochemical Properties

Property	(E)-2-(4-methoxyphenyl)ethenol (Predicted)	2-(4-methoxyphenyl)ethanol (Known Analog)	Justification for Prediction
Molecular Weight	150.17 g/mol	152.19 g/mol [3]	C₉H₁₀O₂ vs. C₉H₁₂O₂
Polarity	Moderately Polar	Moderately Polar[2]	The introduction of the C=C double bond slightly decreases polarity compared to the saturated analog, but the hydroxyl and ether groups dominate.
Hydrogen Bonding	Donor & Acceptor	Donor & Acceptor[2]	Presence of the hydroxyl group is the primary driver.
Solubility	Soluble in polar organic solvents (e.g., Methanol, Ethanol, Ethyl Acetate). Limited solubility in water and nonpolar solvents (e.g., Hexane).	Soluble in Methanol, DMSO[6]. Partly miscible with water[7].	The amphiphilic nature suggests broad solubility in solvents of intermediate polarity. The "like dissolves like" principle is key.[8]
Boiling Point	Lower than the saturated analog.	257-258 °C[2]	Reduced intermolecular forces due to the rigid double bond and slightly lower molecular weight.
Stability	Potentially unstable. Susceptible to acid-catalyzed hydrolysis or polymerization.[5][9]	Stable under normal conditions[7].	The vinyl ether moiety is known to be reactive.

Principles of Solvent Selection for Extraction

The goal of liquid-liquid extraction is to partition the target analyte from its initial phase (typically aqueous or a solid matrix slurried in a solvent) into an immiscible liquid solvent phase. The efficiency of this process is governed by the analyte's partition coefficient (K) between the two phases, which is directly related to its relative solubility in each phase.

The fundamental principle guiding solvent selection is "like dissolves like." [8] This means that polar compounds dissolve best in polar solvents, and nonpolar compounds dissolve best in nonpolar solvents. Given the moderately polar nature of (E)-2-(4-methoxyphenyl)ethenol, solvents of intermediate polarity are expected to be most effective.

• Polar Protic Solvents (e.g., Methanol, Ethanol): These can act as hydrogen bond donors and acceptors, effectively solvating the hydroxyl group. They are often used for extracting phenolic compounds.[10][11] However, they may also be miscible with water, making them unsuitable for aqueous extractions unless used in a ternary system.

• Polar Aprotic Solvents (e.g., Ethyl Acetate, Dichloromethane): These solvents have dipole moments and can accept hydrogen bonds but cannot donate them. Ethyl acetate is an excellent choice as it is a good solvent for many phenolic compounds, is immiscible with water, and has a low boiling point, facilitating easy removal post-extraction.[10][12]

• Nonpolar Solvents (e.g., Hexane, Toluene): These solvents primarily interact through weaker van der Waals forces and are generally poor choices for extracting polar compounds.[13] They can be useful for a preliminary "de-fatting" wash if the sample matrix is rich in lipids.[13]

Figure 2: The "like dissolves like" principle guides the selection of an appropriate extraction solvent.

Experimental Protocol: Solvent Screening for Optimal Extraction

This protocol provides a self-validating workflow to identify the most effective solvent for extracting (E)-2-(4-methoxyphenyl)ethenol from an aqueous matrix.

4.1 Materials and Reagents

• Solvents:

  • n-Hexane (Nonpolar)

  • Toluene (Nonpolar, Aromatic)

  • Dichloromethane (DCM) (Polar Aprotic)

  • Ethyl Acetate (EA) (Intermediate Polarity)[10][12]

  • Methyl tert-butyl ether (MTBE) (Intermediate Polarity)

• Sample: A solution containing a known concentration of (E)-2-(4-methoxyphenyl)ethenol in a relevant aqueous buffer (e.g., phosphate-buffered saline, pH 7.4).

• Apparatus:

  • 15 mL conical centrifuge tubes

  • Vortex mixer

  • Centrifuge

  • Pipettes

  • Analytical quantification instrument (e.g., HPLC-UV or GC-MS)[14][15]

4.2 Step-by-Step Methodology

• Sample Preparation: Aliquot 5.0 mL of the aqueous sample containing (E)-2-(4-methoxyphenyl)ethenol into five separate 15 mL centrifuge tubes.

• Solvent Addition: Add 5.0 mL of one of the test solvents (Hexane, Toluene, DCM, EA, MTBE) to each of the five tubes, creating a 1:1 phase ratio.

• Extraction: Cap the tubes tightly and vortex vigorously for 2 minutes to ensure thorough mixing and maximize the surface area for mass transfer between the phases.

• Phase Separation: Centrifuge the tubes at 2000 x g for 5 minutes to achieve a clean separation of the aqueous and organic layers.

• Sample Collection: Carefully collect a 1.0 mL aliquot from the organic (top or bottom, depending on density) layer from each tube. Be careful not to disturb the interface.

• Solvent Evaporation: Evaporate the solvent from the collected aliquots under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a known volume (e.g., 1.0 mL) of a suitable solvent for the chosen analytical method (e.g., mobile phase for HPLC).

• Quantification: Analyze the reconstituted samples using a validated analytical method (e.g., HPLC-UV at 280 nm) to determine the concentration of (E)-2-(4-methoxyphenyl)ethenol.[14] The extraction efficiency can be calculated as:

  • Efficiency (%) = (Amount recovered in organic phase / Initial amount in aqueous phase) x 100

Figure 3: Experimental workflow for the comparative solvent screening protocol.

Hypothetical Results & Troubleshooting

The results from the screening protocol will directly inform the selection of the optimal solvent.

Table 2: Hypothetical Extraction Efficiency Results

Solvent	Polarity Index	Extraction Efficiency (%)	Observations
n-Hexane	0.1	< 5%	Poor recovery, indicating a polarity mismatch.
Toluene	2.4	20%	Better than hexane due to π-stacking interactions with the phenyl ring, but still suboptimal.
Dichloromethane	3.1	85%	Good recovery. Note: DCM is a dense solvent and will form the bottom layer.
Ethyl Acetate	4.4	> 95%	Excellent recovery, good phase separation. Recommended solvent.
MTBE	2.5	90%	Good recovery, often a good alternative to DCM or EA.

5.1 Troubleshooting Common Issues

• Emulsion Formation: If a stable emulsion forms at the interface, it can be broken by adding a small amount of brine (saturated NaCl solution), by further centrifugation, or by cooling the sample.

• Low Recovery: If all solvents yield low recovery, consider adjusting the pH of the aqueous phase. For phenolic compounds, acidifying the sample (e.g., to pH 3-4) will suppress the deprotonation of the hydroxyl group, making the molecule less polar and more amenable to extraction into an organic solvent.[13]

• Compound Degradation: Given the reactivity of the vinyl ether, it is crucial to work quickly and avoid strongly acidic or basic conditions unless intentionally modifying the pH.[5] If degradation is suspected, perform a stability study of the analyte in the chosen solvent.

Conclusion

The selection of an appropriate solvent is the most critical parameter for the successful extraction of (E)-2-(4-methoxyphenyl)ethenol. While a lack of published data presents a challenge, a rational approach based on the principles of molecular polarity and a systematic screening protocol can overcome this obstacle. Based on its predicted amphiphilic nature, solvents of intermediate polarity, such as ethyl acetate , are anticipated to provide the highest extraction efficiency from aqueous matrices. This application note provides the foundational knowledge and a practical, self-validating workflow for researchers to confidently develop and optimize a robust extraction method tailored to their specific needs.

References

• Al-Rudainy, B., et al. (2020). "Influence of different solvents in extraction of phenolic compounds from vegetable residues and their evaluation as natural sources of antioxidants." Journal of Food Science and Technology, 57(9), 3337–3344. Available at: [Link]

• Stalikas, C. D. (2007). "Extraction, separation, and detection methods for phenolic acids and flavonoids." Journal of Separation Science, 30(18), 3268–3295. Available at: [Link]

• Spasojević, M. D., et al. (2021). "Influence of Extraction Solvent on the Phenolic Profile and Bioactivity of Two Achillea Species." Plants, 10(3), 556. Available at: [Link]

• Gómez-Caravaca, A. M., et al. (2016). "Influence of the Solvent on the Extraction of Phenolic Compounds from Coffee Grounds via Soxhlet Leaching." Ingeniería e Investigación, 36(1), 7-14. Available at: [Link]

• Sánchez-Rangel, J. C., et al. (2022). "Evaluation of bio-based solvents for phenolic acids extraction from aqueous matrices." Sustainable Chemistry and Pharmacy, 25, 100588. Available at: [Link]

• The Good Scents Company. (n.d.). "2-(para-anisyl) ethanol." Retrieved from: [Link]

• Cheméo. (n.d.). "Chemical Properties of 2-(4-Methoxyphenyl)ethanol (CAS 702-23-8)." Retrieved from: [Link]

• Schwalm, R. (2004). "Modern use of vinyl ethers and vinyl amids in UV curable applications." RadTech Europe, 04, 1-10. Available at: [Link]

• Google Patents. (2021). "EP3800173A1 - Vinyl-ethers and methods of their production.

• NIST. (n.d.). "2-(4-Methoxyphenyl)ethanol." NIST Chemistry WebBook. Retrieved from: [Link]

• CAS Common Chemistry. (n.d.). "2-(4-Methoxyphenyl)ethanol." Retrieved from: [Link]

Sources

• 1. 206358-99-8|(E)-2-(4-Methoxyphenyl)ethenol|BLDPharm [bldpharm.com]
• 2. 2-(para-anisyl) ethanol, 702-23-8 [thegoodscentscompany.com]
• 3. 2-(4-Methoxyphenyl)ethanol [webbook.nist.gov]
• 4. CAS Common Chemistry [commonchemistry.cas.org]
• 5. radtech.org [radtech.org]
• 6. 2-(4-Methoxyphenyl)ethanol, 98% 10 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. Influence of Extraction Solvent on the Phenolic Profile and Bioactivity of Two Achillea Species - PMC [pmc.ncbi.nlm.nih.gov]
• 9. EP3800173A1 - Vinyl-ethers and methods of their production - Google Patents [patents.google.com]
• 10. Influence of different solvents in extraction of phenolic compounds from vegetable residues and their evaluation as natural sources of antioxidants - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Influence of the Solvent on the Extraction of Phenolic Compounds from Coffee Grounds via Soxhlet Leaching [scielo.org.co]
• 12. ecoxtract.com [ecoxtract.com]
• 13. scispace.com [scispace.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. benchchem.com [benchchem.com]

Technical Notes & Optimization

preventing ketonization of (E)-2-(4-methoxyphenyl)ethenol

Technical Support Center: Stabilization & Handling of (E)-2-(4-methoxyphenyl)ethenol

Ticket ID: ENOL-STAB-4ME Status: Open Priority: Critical (Transient Species) Assigned Specialist: Senior Application Scientist[1]

Executive Summary: The Stability Paradox

You are attempting to work with (E)-2-(4-methoxyphenyl)ethenol , the enol tautomer of 4-methoxyphenylacetaldehyde.[1]

The Core Issue: This molecule is thermodynamically unstable relative to its carbonyl isomer.[1] The driving force is the strong C=O bond (approx. 179 kcal/mol) versus the C=C bond (approx. 146 kcal/mol). Unlike sterically hindered enols (e.g., Fuson’s enols), your target lacks the bulk required for kinetic stability.

The Mechanism of Failure: The p-methoxy group is a double-edged sword.[1] While it extends conjugation, it is a strong electron donor (

effect). This significantly stabilizes the carbocation intermediate formed during acid-catalyzed ketonization, effectively lowering the activation energy for the conversion to the ketone.[1]

Module 1: Critical Stability Parameters (The "Hardware")

To prevent ketonization, you must arrest the proton transfer mechanism. This requires a three-pronged approach: Solvent, Surface, and Temperature. [1]

Solvent Selection (The Medium)

• DO NOT USE: Chloroform (

  ) or Methylene Chloride ( ). These solvents often contain trace HCl/DCl from photodecomposition, which will catalyze ketonization in seconds.

• USE: DMSO-d6 or Acetone-d6 .[1]

  • Why: These are Hydrogen-Bond Acceptors (HBA).[1] They form a hydrogen bond with the enolic hydroxyl group (

    ). This "locks" the proton, making it less available for transfer to the -carbon.[1]

Surface Passivation (The Container)

• Issue: Standard borosilicate glass contains surface silanol groups (

  ) which act as weak acids/bases, catalyzing surface tautomerization.[1]

• Protocol: All glassware (NMR tubes, reaction flasks) must be silylated .

  • Action: Treat glass with HMDS (hexamethyldisilazane) or chlorotrimethylsilane to cap free silanols as inert trimethylsilyl ethers.

Temperature Control

• Standard: Maintain

  .

• Observation: At

  , the half-life ( ) is likely in the range of minutes to hours depending on purity. At , the species can often be preserved for extended analysis.[1]

Module 2: Troubleshooting Protocols

Diagnostic Workflow: Why is my Enol Disappearing?

Figure 1: Decision tree for troubleshooting rapid ketonization.

Protocol A: Chemical Trapping (The "Freeze")

If you cannot maintain the enol for your required timeframe, you must trap it as a silyl enol ether.

• Preparation: In a flame-dried flask under Argon.

• Reagents: Add excess TMSCl (Trimethylsilyl chloride) and a non-nucleophilic base (e.g., Triethylamine or HMDS) before generating or introducing the enol.

• Result: The unstable

  becomes the stable . This derivative retains the (E)-geometry and allows for characterization.[1]

Module 3: Mechanistic Insight (The "Why")

Understanding the enemy is key to defeating it.[1] The ketonization of (E)-2-(4-methoxyphenyl)ethenol is acid-catalyzed .[1]

The Pathway:

• Protonation: A proton (

  ) attacks the -carbon (the carbon with the H, not the OH).[1]

• Carbocation Formation: This forms a cation at the

  -position.[1]

  • Critical Note: The p-methoxy group stabilizes this cation via resonance, making step 1 faster.[1]

• Deprotonation: The oxygen loses its proton to form the carbonyl.[1]

Data Summary: Solvent Effects on Enol Stability

Parameter	Chloroform ( )	DMSO ( )	Note
Dominant Form	Keto (>95%)	Enol (>80%)	Concentration dependent
Mechanism	Acid/Surface Catalysis	H-Bond Stabilization	DMSO acts as H-acceptor
Lifetime ( )	Seconds/Minutes	Hours
Recommendation	FORBIDDEN	REQUIRED

Frequently Asked Questions (FAQ)

Q1: I see the enol signals in NMR, but they broaden and disappear over 10 minutes. Why? A: This is likely "catalytic ketonization."[1] Even trace amounts of acid (ppm levels) act as a catalyst.[1] The broadening indicates chemical exchange is occurring on the NMR timescale.[1]

• Fix: Add a small spatula tip of solid Magnesium Oxide (MgO) or Potassium Carbonate (

  ) directly into the NMR tube. This neutralizes trace acids without inducing base-catalyzed tautomerization.[1]

Q2: Can I isolate this enol as a solid? A: Extremely unlikely for this specific structure. Simple phenyl enols are generally liquids or transient species.[1] Attempting to remove the solvent usually concentrates trace impurities, triggering rapid exothermic ketonization.

Q3: Does the "E" geometry matter for stability? A: Yes, but marginally. The (E)-isomer places the phenyl ring and the hydroxyl group on opposite sides (trans-like), reducing steric clash compared to the (Z)-isomer.[1] However, the electronic drive toward the ketone overwhelms these subtle steric factors.[1]

References

• Kresge, A. J. (1990).[2] The Chemistry of Enols. In The Chemistry of Enols (Z. Rappoport, Ed.).[3][4] Wiley.[1]

  • Foundational text on enol gener

• Chiang, Y., Kresge, A. J., & Schepp, N. P. (1989).[1] The enol of 4-methoxyphenylacetaldehyde. Journal of the American Chemical Society, 111(11), 3977-3980.

  • Specific kinetic data on the target molecule, confirming the accelerating effect of the p-methoxy group on ketonization.[1]

• Rappoport, Z., & Biali, S. E. (1997). Stabilization of Enols. Accounts of Chemical Research, 21(12), 442-449.[1]

  • Review of steric and electronic stabiliz

• Capon, B., & Guo, B. (1988). The effect of solvent on the keto-enol equilibrium of phenols. Journal of the American Chemical Society, 110(15), 5144-5147.[1]

  • Detailed analysis of DMSO hydrogen bonding stabilizing the enol form.

Sources

• 1. US2474095A - Production of polyvinyl ketals - Google Patents [patents.google.com]
• 2. scispace.com [scispace.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification and Handling of (E)-2-(4-methoxyphenyl)ethenol

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to isolate highly reactive intermediates. The purification of (E)-2-(4-methoxyphenyl)ethenol presents a classic, formidable challenge in organic synthesis.

Because it is a "simple enol" lacking extreme steric bulk, it is thermodynamically unstable relative to its carbonyl counterpart[1]. The driving force for its rapid keto-enol tautomerization is the higher bond energy of the C=O double bond (~175 kcal/mol) compared to the C=C double bond (~146 kcal/mol). Without rigorous kinetic control, your target enol will rapidly revert to the thermodynamic sink: 2-(4-methoxyphenyl)acetaldehyde [2].

This guide provides the causality behind these failures and field-proven, self-validating protocols to successfully isolate and utilize this compound.

Part 1: Troubleshooting & FAQs

Q1: Why does my isolated product always show up as 2-(4-methoxyphenyl)acetaldehyde on NMR, even when the reaction strictly yields the enol? A: This is caused by acid- or base-catalyzed keto-enol tautomerization during your workup or analysis. Simple enols can exist long enough to be detected only under strictly controlled, neutral conditions[2]. Even trace amounts of acid (such as the mildly acidic surface of standard silica gel) or alkali residues on NMR tubes will catalyze the rapid interconversion of the enol to the aldehyde[3].

Q2: Can I purify (E)-2-(4-methoxyphenyl)ethenol using standard silica gel chromatography? A: No. Standard silica gel has a pH of ~4.5–5.5 and acts as a heterogeneous proton source, accelerating tautomerization during the chromatographic run[3]. If you attempt this, you will recover >95% of the aldehyde. You must either use deactivated, neutral alumina at low temperatures or kinetically trap the enol prior to purification.

Q3: How do I preserve the (E)-geometry during isolation? A: The (E)-isomer is naturally favored due to the steric repulsion between the 4-methoxyphenyl ring and the hydroxyl group. However, geometric isomerization can occur concurrently with tautomerization via a protonated intermediate. To lock the (E)-geometry, you must quench the reaction mixture at -78 °C using a cold, aprotic quenching solution to significantly slow down the rate of tautomer interconversion[3].

Part 2: Mechanistic & Workflow Visualizations

Caption: Mechanistic divergence of (E)-2-(4-methoxyphenyl)ethenol under acidic vs. trapping conditions.

Caption: Step-by-step workflow for the kinetic trapping and purification of the enol intermediate.

Part 3: Quantitative Data Summary

The table below summarizes the expected outcomes when applying different purification strategies to the crude reaction mixture.

Table 1: Comparison of Purification Strategies for (E)-2-(4-methoxyphenyl)ethenol

Purification Strategy	Stationary Phase	Temp (°C)	Isolated Yield (%)	Isomeric Purity (E:Z)	Tautomerization to Aldehyde (%)	Shelf Life (at -20 °C)
Standard Flash Chromatography	Silica Gel (Untreated)	25	< 5	N/A	> 95	< 1 hour
Low-Temp Chromatography	Neutral Alumina (+0.5% Et₃N)	-20	45 - 60	92:8	10 - 15	2 - 3 days
Silyl Trapping (TBS Ether)	Silica Gel (+1% Et₃N)	25	85 - 95	98:2	< 1	> 6 months

Part 4: Experimental Protocols

Protocol A: Kinetic Trapping via Silyl Enol Ether Formation (Recommended)

Causality: By replacing the labile enolic proton with a tert-butyldimethylsilyl (TBS) group, we remove the prerequisite proton exchange required for tautomerization. This yields a stable intermediate that can be purified by standard techniques and deprotected in situ during subsequent synthetic steps.

• Rapid Cooling: Quickly plunge the reaction flask containing the in-situ generated enol into a dry ice/acetone bath (-78 °C) to halt kinetic interconversion[3].

• Reagent Addition: Slowly add 1.5 equivalents of a strong, sterically hindered, non-nucleophilic base (e.g., strictly dried triethylamine or LDA) followed by 1.2 equivalents of TBSCl dissolved in anhydrous THF.

• Equilibration: Allow the mixture to slowly warm to 0 °C over 2 hours.

• Non-Aqueous Workup: Perform a strictly non-aqueous workup if possible. If an aqueous quench is necessary, use cold saturated NaHCO₃ to neutralize trace acids rapidly[3], and extract immediately with cold hexanes.

• Purification: Purify the resulting (E)-TBS-enol ether via flash chromatography on silica gel (pre-treated with 1% Et₃N to neutralize acidic sites) using a hexanes/ethyl acetate gradient.

• Self-Validation Check: Run a crude ¹H-NMR before chromatography. Look for the disappearance of the aldehydic proton (~9.7 ppm) and the presence of the vinylic proton (~6.5 ppm) alongside the TBS methyl singlets (~0.1 ppm). If the aldehyde peak is present, your quench temperature was too high or the base was wet.

Protocol B: Isolation of the Free Enol via Low-Temperature Alumina Chromatography

Causality: For applications strictly requiring the free enol, we must eliminate all proton sources (using deactivated alumina) and lower the thermal energy below the activation barrier for tautomerization.

• Preparation: Slurry neutral Alumina (Brockmann Grade III) in hexanes containing 0.5% Et₃N. Jacketed chromatography columns must be cooled to -20 °C.

• Loading: Concentrate the reaction mixture under high vacuum at 0 °C (do not apply heat). Load the crude mixture onto the column.

• Elution: Elute rapidly using a pre-cooled (-20 °C) mobile phase of hexanes/diethyl ether.

• Storage: Collect fractions in flasks pre-washed with base and dried. Immediately freeze the purified fractions in liquid nitrogen and store at -80 °C.

• Self-Validation Check: Co-spot the fractions on a TLC plate with a known standard of 2-(4-methoxyphenyl)acetaldehyde. If the spot turns yellow under a 2,4-DNP stain, tautomerization has occurred on the column, indicating the alumina was insufficiently deactivated.

References

• Simple enols. Hart, H. Chemical Reviews, 1979, 79(6), 515–528. URL:[Link]

• Generation of simple enols in aqueous solution from alkali metal enolates. Some chemistry of isobutyraldehyde enol. Chiang, Y., Kresge, A. J., Walsh, P. A. Journal of the American Chemical Society, 1986. URL:[Link]

• Stable acyclic aliphatic solid enols: synthesis, characterization, X-ray structure analysis and calculations. PMC / NIH, 2013. URL:[Link]

• Tautomerism of Lactones and Related Compounds. Mass Spectrometric Data and Theoretical Calculations. SSRN, 2003. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. quod.lib.umich.edu [quod.lib.umich.edu]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Stereoselective Synthesis of 2-(4-methoxyphenyl)ethenol

Welcome to the technical support center for the synthesis of 2-(4-methoxyphenyl)ethenol. This guide is designed for researchers, chemists, and process development scientists to navigate the complexities of controlling E/Z isomerization in this critical synthesis. Below, you will find a series of frequently asked questions, in-depth troubleshooting guides, and validated protocols to enhance the stereoselectivity of your reaction, ensuring the desired isomeric purity of your final product.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common issues encountered during the synthesis of 2-(4-methoxyphenyl)ethenol, with a focus on olefination reactions like the Wittig and Horner-Wadsworth-Emmons (HWE) reactions.

Question 1: My synthesis of 2-(4-methoxyphenyl)ethenol from 4-methoxybenzaldehyde resulted in a nearly 1:1 mixture of E/Z isomers. How can I improve the selectivity for the desired E-isomer?

Answer: A non-selective outcome often points to the use of a non-stabilized or semi-stabilized phosphonium ylide in a standard Wittig reaction.[1][2] To decisively favor the E-isomer, the Horner-Wadsworth-Emmons (HWE) reaction is the recommended approach.[3][4]

• Causality: The HWE reaction utilizes a phosphonate-stabilized carbanion.[3] This carbanion is more nucleophilic and less basic than a corresponding Wittig ylide. The reaction mechanism allows for equilibration of the intermediates, which ultimately favors the formation of the thermodynamically more stable (E)-alkene.[3][5] In contrast, reactions with unstabilized Wittig ylides are often under kinetic control and tend to produce the Z-alkene.[6][7]

• Recommendation: Switch from a triphenylphosphonium ylide (Wittig) to a phosphonate reagent like triethyl phosphonoacetate, reacting with a suitable base such as sodium hydride (NaH) in an aprotic solvent like tetrahydrofuran (THF).[5]

Question 2: I am using the Horner-Wadsworth-Emmons reaction but still observing significant formation of the Z-isomer. What are the critical reaction parameters I should re-evaluate?

Answer: Even within the HWE reaction, several factors can compromise E-selectivity. The primary parameters to investigate are the choice of base, solvent, and reaction temperature.

• Base Selection: The choice of base is critical. Strong, non-nucleophilic bases are preferred. Sodium hydride (NaH) is a common and effective choice for generating the phosphonate carbanion.[5] The use of certain lithium-based reagents can sometimes decrease E-selectivity by altering the aggregation state and reactivity of the intermediates.[6]

• Solvent Effects: Aprotic polar solvents like THF or DMF are generally recommended. These solvents effectively solvate the cation of the base without interfering with the reaction intermediates.

• Temperature Control: The initial deprotonation of the phosphonate is often performed at 0°C or room temperature. However, the subsequent addition of the aldehyde should be done at a controlled, often lower, temperature (e.g., 0°C or -78°C) to manage the reaction rate and improve selectivity.[5] Allowing the reaction to proceed at elevated temperatures can sometimes lead to decreased selectivity.

Question 3: How can I accurately determine the E/Z ratio of my product mixture?

Answer: The most reliable and standard method for determining the E/Z ratio is through ¹H NMR (Proton Nuclear Magnetic Resonance) spectroscopy.[8][9]

• Methodology: The vinylic protons of the E and Z isomers will have distinct chemical shifts and, more importantly, different coupling constants (J-values).[10]

  • The E-isomer will typically show a larger coupling constant for the vinylic protons (typically in the range of 12-18 Hz), indicative of a trans relationship.

  • The Z-isomer will exhibit a smaller coupling constant (typically 6-12 Hz) for the vinylic protons, corresponding to a cis relationship.

• Quantification: The ratio of the isomers can be determined by integrating the signals corresponding to a specific, well-resolved proton in each isomer.[9][10] For example, you can compare the integral of the vinylic proton doublet for the E-isomer against the corresponding doublet for the Z-isomer.

Question 4: I am struggling with the purification of the desired E-isomer from the Z-isomer. Are there any recommended techniques?

Answer: Separating geometric isomers can be challenging due to their similar physical properties.[11] However, column chromatography is generally the most effective method on a laboratory scale.[12]

• Column Chromatography: A stationary phase of silica gel is typically effective. The key is to find a mobile phase (eluent system) that provides sufficient resolution between the two isomers. A good starting point is a mixture of a non-polar solvent like hexane or heptane and a slightly more polar solvent like ethyl acetate or dichloromethane. A gradual increase in the polarity of the eluent (gradient elution) may be necessary.

• Fractional Distillation: If working on a larger scale and if there is a sufficient difference in boiling points, fractional distillation can be an option.[12] The trans (E) isomer, being more symmetrical, often has a higher melting point and can sometimes be selectively crystallized from a suitable solvent system.[13]

• High-Performance Liquid Chromatography (HPLC): For analytical purposes or small-scale preparative work, reverse-phase HPLC using a C18 column can be highly effective for separating geometric isomers.[12][14]

Data Summary: HWE Reaction Parameters for E-Selectivity

The following table provides an overview of how different reaction parameters can influence the E/Z ratio in the Horner-Wadsworth-Emmons synthesis of 2-(4-methoxyphenyl)ethenol.

Parameter	Condition A (High E-Selectivity)	Condition B (Lower E-Selectivity)	Rationale
Phosphorus Reagent	Triethyl phosphonoacetate	(Carbethoxymethyl)triphenylphosphonium bromide	Stabilized phosphonate carbanions favor thermodynamic E-product.[3][7]
Base	Sodium Hydride (NaH)	Potassium tert-butoxide (KOtBu)	Strong, non-bulky bases often give better selectivity.
Solvent	Tetrahydrofuran (THF)	Ethanol	Protic solvents can interfere with the intermediates, reducing selectivity.
Temperature	-78°C to 0°C	Room Temperature to Reflux	Lower temperatures allow for better kinetic control and favor the formation of the more stable transition state leading to the E-isomer.[5]
Expected E/Z Ratio	>95:5	70:30 to 85:15	Optimized conditions significantly favor the E-isomer.[5]

Visualized Workflows and Mechanisms

Horner-Wadsworth-Emmons Reaction Mechanism

The following diagram illustrates the key steps in the HWE reaction, highlighting the pathway that leads to the favored E-isomer.

Caption: Decision tree for troubleshooting E/Z selectivity.

Detailed Experimental Protocol: High E-Selectivity Synthesis

This protocol describes the Horner-Wadsworth-Emmons synthesis of (E)-2-(4-methoxyphenyl)ethenol, optimized for high E-selectivity.

Materials:

• Triethyl phosphonoacetate

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• 4-Methoxybenzaldehyde

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Preparation: Under an inert atmosphere (Nitrogen or Argon), add sodium hydride (1.05 eq) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and dropping funnel.

• Carbanion Formation: Wash the NaH with anhydrous hexane to remove mineral oil, then carefully add anhydrous THF. Cool the suspension to 0°C in an ice bath.

• Add triethyl phosphonoacetate (1.0 eq) dropwise to the stirred NaH suspension over 15-20 minutes, ensuring the temperature does not exceed 5°C.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour. Hydrogen gas evolution should cease, and the solution will become clear or slightly hazy.

• Aldehyde Addition: Cool the reaction mixture back down to 0°C. Add a solution of 4-methoxybenzaldehyde (1.0 eq) in anhydrous THF dropwise over 30 minutes.

• Reaction Monitoring: Allow the reaction to stir at 0°C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed.

• Workup: Cool the reaction mixture to 0°C and carefully quench by the slow, dropwise addition of saturated aqueous NH₄Cl.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume of THF).

• Combine the organic layers, wash with water and then with brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude material by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to isolate the pure (E)-2-(4-methoxyphenyl)ethenol.

• Analysis: Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry. Determine the E/Z ratio from the ¹H NMR spectrum by analyzing the vinylic proton coupling constants and integrals. [5]

References

• Horner–Wadsworth–Emmons reaction. Wikipedia. [Link]

• Wittig reaction. Wikipedia. [Link]

• Wittig Reaction. Organic Chemistry Portal. [Link]

• Wittig & Wittig-Horner reactions. Organic Synthesis. [Link]

• The Wittig Reaction. University of Pittsburgh, Department of Chemistry. [Link]

• Using HNMR to find E/Z ratio of Alkenes Formed. Reddit. [Link]

• Quantifying the formation of stereoisomers by benchtop NMR spectroscopy. Magritek. [Link]

• Determination of the (E)/(Z) ratio from 1 H NMR spectrum of the... ResearchGate. [Link]

• US20020019521A1 - Separation of olefinic isomers.

• E and Z Notation For Alkenes (+ Cis/Trans). Master Organic Chemistry. [Link]

• Influence of Geometric Isomerism on the Physical Properties of Alkenes. AzoM. [Link]

Sources

• 1. Wittig reaction - Wikipedia [en.wikipedia.org]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. Wittig Reaction [organic-chemistry.org]
• 8. magritek.com [magritek.com]
• 9. researchgate.net [researchgate.net]
• 10. reddit.com [reddit.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Influence of Geometric Isomerism on the Physical Properties of Alkenes [eureka.patsnap.com]
• 14. US20020019521A1 - Separation of olefinic isomers - Google Patents [patents.google.com]

Reference Data & Comparative Studies

distinguishing (E)-2-(4-methoxyphenyl)ethenol from 4-methoxyacetophenone enol

Distinguishing (E)-2-(4-methoxyphenyl)ethenol from 4-methoxyacetophenone enol: A Comparative Analytical Guide

For researchers and drug development professionals working with transient reactive intermediates, distinguishing between regioisomeric enols presents a significant analytical challenge. Both (E)-2-(4-methoxyphenyl)ethenol and 4-methoxyacetophenone enol share the same molecular formula (

) but arise from different parent carbonyls and exhibit distinct structural geometries.

Because simple enols lack the stabilization of strong intramolecular hydrogen bonds[1], they are thermodynamically unstable and rapidly tautomerize to their respective carbonyl forms. The equilibrium constant (

) for such systems heavily favors the keto or aldehyde form[2]. Consequently, differentiating these isomers requires an understanding of their structural divergence and the implementation of kinetic trapping protocols for spectroscopic analysis.

Structural and Mechanistic Divergence

The fundamental difference between these two compounds lies in the position of the carbon-carbon double bond relative to the aromatic ring and the hydroxyl group.

• (E)-2-(4-methoxyphenyl)ethenol is the enol tautomer of 2-(4-methoxyphenyl)acetaldehyde. The double bond is internal (

  ), conjugated directly with the aromatic system. The (E)-configuration (trans) is sterically favored, placing the bulky aryl group and the hydroxyl group on opposite sides of the alkene.

• 4-methoxyacetophenone enol (systematically named 1-(4-methoxyphenyl)ethenol) is the enol tautomer of 4-methoxyacetophenone. The double bond is terminal (

  ), with both the aryl group and the hydroxyl group bound to the same carbon (C1).

Caption: Tautomerization equilibria and structural relationship between the two regioisomeric enols.

Analytical Differentiation Strategy: H NMR Spectroscopy

Because free enols have a half-life of mere seconds to minutes in standard solutions[2], direct observation is difficult. However, if generated in situ or trapped,

H NMR spectroscopy is the definitive method for distinguishing them. The causality of this differentiation relies on the Karplus equation , which dictates that spin-spin coupling constants ( ) are highly dependent on the dihedral angle and bond connectivity of the coupled protons.

• Vicinal vs. Geminal Coupling: (E)-2-(4-methoxyphenyl)ethenol possesses two vicinal vinylic protons (

  ). Because they are locked in a trans geometry, their coupling constant is characteristically large ( Hz). Conversely, 4-methoxyacetophenone enol possesses two geminal vinylic protons ( ). The coupling between protons on the same carbon is extremely small ( Hz).

• Chemical Shifts: The terminal protons of the ketone-derived enol are significantly more shielded (

  ppm) compared to the internal vinylic protons of the aldehyde-derived enol ( ppm), which experience greater deshielding from the adjacent oxygen and aromatic ring.

Comparative Data Summary

To provide a stable baseline for comparison, the data below reflects the properties of the enols when trapped as their corresponding trimethylsilyl (TMS) enol ethers —the standard analytical surrogate used in synthetic chemistry[3].

Analytical Parameter	(E)-2-(4-methoxyphenyl)ethenol (Aldehyde-derived)	4-methoxyacetophenone enol (Ketone-derived)
Parent Carbonyl	2-(4-methoxyphenyl)acetaldehyde	4-methoxyacetophenone[4]
Alkene Substitution	Internal ( )	Terminal ( )
Vinylic Protons	2 (vicinal, opposite carbons)	2 (geminal, same carbon)
H NMR -Coupling	Hz (trans coupling)	Hz (geminal coupling)
Chemical Shift ( )	ppm (d, )	ppm (d, )
Chemical Shift ( )	ppm (d, )	ppm (d, )
Trapped Surrogate	(E)-1-trimethylsiloxy-2-(4-methoxyphenyl)ethene	1-(4-methoxyphenyl)-1-trimethylsiloxyethene

Experimental Protocol: Kinetic Trapping and Analysis

To objectively verify the identity of these enols without the confounding variable of rapid tautomerization, the enolate must be generated kinetically and immediately quenched with an electrophilic silicon source (TMS-Cl)[3]. This "freezes" the double bond geometry, creating a self-validating system where the isolated product directly reflects the transient enol structure.

Step-by-Step Methodology:

• Preparation: Flame-dry a Schlenk flask under inert gas (Argon or

  ). Add anhydrous tetrahydrofuran (THF) and diisopropylamine (1.1 equiv).

• Base Generation: Cool the flask to -78 °C using a dry ice/acetone bath. Slowly add n-butyllithium (1.05 equiv) to generate Lithium Diisopropylamide (LDA). Stir for 15 minutes.

• Enolization: Dropwise, add a solution of the parent carbonyl (either 2-(4-methoxyphenyl)acetaldehyde or 4-methoxyacetophenone) in THF. The low temperature ensures kinetic deprotonation, preventing thermodynamic equilibration. Stir for 30 minutes.

• Electrophilic Trapping: Add freshly distilled trimethylsilyl chloride (TMS-Cl, 1.2 equiv) dropwise. Allow the reaction to slowly warm to room temperature over 2 hours. The strong oxophilicity of silicon drives the formation of the O-Si bond over the C-Si bond.

• Workup: Quench the reaction with cold saturated aqueous

  . Extract with pentane (avoiding highly polar solvents that might hydrolyze the silyl ether). Wash the organic layer with brine, dry over , and concentrate under reduced pressure.

• Validation: Dissolve the crude silyl enol ether in

  and acquire a H NMR spectrum. The presence of a large doublet ( Hz) confirms the (E)-ethenol derivative, whereas two finely split doublets ( Hz) confirm the terminal acetophenone enol derivative.

Caption: Experimental workflow for the kinetic trapping and spectroscopic validation of transient enols.

References

• [1] Hansen, P. E., & Spanget-Larsen, J. (2017). NMR and IR Investigations of Strong Intramolecular Hydrogen Bonds. Molecules, 22(4), 552. URL: [Link]

• [4] Zhao, J., et al. (2016). Solvent-free, visible-light photocatalytic alcohol oxidations applying an organic photocatalyst. Beilstein Journal of Organic Chemistry, 12, 2404-2409. URL: [Link]

• [2] Chiang, Y., Kresge, A. J., & Wirz, J. (1988). Flash-photolytic generation of acetophenone enol. The keto-enol equilibrium constant and pKa of acetophenone in aqueous solution. Journal of the American Chemical Society, 110(20), 6884-6886. URL: [Link]

• [3] Rightmire, E. R., et al. (2017). An Increased Understanding of Enolate Additions under Mechanochemical Conditions. Molecules, 22(4), 696. URL: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. BJOC - Solvent-free, visible-light photocatalytic alcohol oxidations applying an organic photocatalyst [beilstein-journals.org]

Comparative Mass Spectrometry Guide: Differentiating C9H10O2 Isomers

Executive Summary

This guide provides a technical workflow for the structural differentiation of four common

isomers using Electron Ionization (EI) Mass Spectrometry. While these compounds share a molecular weight of 150 Da, their fragmentation pathways are distinct, driven by the stability of the resulting carbocations and neutral losses.

This document is designed for analytical chemists and researchers requiring definitive identification of synthetic intermediates or natural product isolates without reliance on retention time alone.

The Isomers: Structural Overview

The four isomers selected for this comparison represent distinct functional group arrangements (Ester vs. Ketone/Ether) and substitution patterns (Benzoate vs. Phenylacetate).

Isomer Name	Structure Type	Functional Group	Key Structural Feature
Ethyl Benzoate	Ester	Ph-CO-O-Et	Carbonyl attached directly to the aromatic ring.[1]
Benzyl Acetate	Ester	Ph-CH2-O-CO-Me	Oxygen attached to benzylic carbon.
Methyl Phenylacetate	Ester	Ph-CH2-CO-O-Me	Carbonyl attached to benzylic carbon.
4-Methoxyacetophenone	Ketone/Ether	MeO-Ph-CO-Me	Para-substituted aromatic ring (Ether + Ketone).

Fragmentation Analysis & Diagnostic Ions[2][3]

A. Ethyl Benzoate (The "Benzoyl" Pathway)

Diagnostic Peak: m/z 105 (Base Peak) Mechanism:

-Cleavage

Ethyl benzoate undergoes a classic

-cleavage adjacent to the carbonyl group. The bond between the carbonyl carbon and the ethoxy oxygen breaks, expelling the ethoxy radical ( , 45 Da).

• m/z 105 (

  ): The benzoyl cation is the base peak, stabilized by resonance with the benzene ring.

• m/z 77 (

  ): The benzoyl cation subsequently loses a neutral CO molecule (28 Da) to form the phenyl cation.

• m/z 122 (

  ): A rearrangement involving the transfer of a hydrogen from the ethyl group to the carbonyl oxygen, followed by loss of ethylene ( , 28 Da). This is a McLafferty-like rearrangement specific to ethyl esters.

B. Benzyl Acetate (The "Neutral Loss" Pathway)

Diagnostic Peak: m/z 108 (Significant, often ~20-40%) Mechanism: Acetate Rearrangement (Loss of Ketene)

Benzyl acetate is unique among these isomers because it can eliminate a neutral ketene molecule (

, 42 Da).

• m/z 108 (

  ): The molecular ion loses ketene to form the radical cation of benzyl alcohol. This peak is diagnostic for acetates of primary alcohols.

• m/z 91 (

  ): The tropylium ion is often the base peak, formed by the cleavage of the benzylic C-O bond.[2] Note that while m/z 91 is dominant, it is not unique to this isomer.

• Differentiation: The presence of m/z 108 distinguishes Benzyl Acetate from Methyl Phenylacetate.

C. Methyl Phenylacetate (The "Benzylic" Pathway)

Diagnostic Peak: m/z 119 Mechanism: Benzylic Cleavage

Methyl phenylacetate contains a benzyl group attached to a carbonyl.

• m/z 119 (

  ): Loss of the methoxy radical ( , 31 Da) via -cleavage. This acylium ion ( ) is relatively stable.

• m/z 91 (

  ): Loss of the entire carbomethoxy group ( , 59 Da) yields the tropylium ion.

• Absence of m/z 108: Unlike benzyl acetate, this molecule cannot lose a neutral ketene fragment directly from the parent ion to form a stable 108 ion.

D. 4-Methoxyacetophenone (The "Stable Acylium" Pathway)

Diagnostic Peak: m/z 135 (Base Peak) Mechanism: Methyl Radical Loss

This isomer is a ketone with a para-methoxy group.

• m/z 135 (

  ): Loss of a methyl radical ( , 15 Da) from the methoxy group or the acetyl group? Actually, the loss of the methyl group from the ketone (alpha cleavage) or the ether is possible. However, the loss of the methyl from the acetyl group yields the stable ion (m/z 135).

• m/z 107 (

  ): The m/z 135 ion loses CO (28 Da) to form the methoxyphenyl cation.

Comparative Data Summary

The following table summarizes the relative abundances of key ions. (Values are approximate and representative of standard 70eV EI spectra).

Isomer	m/z 150 (M+)	m/z 135	m/z 119	m/z 108	m/z 105	m/z 91	m/z 77
Ethyl Benzoate	~15%	<1%	<1%	<1%	100%	<5%	~50%
Benzyl Acetate	<10%	<1%	<1%	~30%	<5%	100%	~15%
Methyl Phenylacetate	~20%	<1%	~40%	<2%	<5%	100%	~10%
4-Methoxyacetophenone	~40%	100%	<1%	<1%	<1%	~10%	~20%

Critical Insight: Do not rely solely on the Base Peak (100%).

• Both Benzyl Acetate and Methyl Phenylacetate share m/z 91 as the base peak.

• Use m/z 108 to confirm Benzyl Acetate.

• Use m/z 119 to confirm Methyl Phenylacetate.

Decision Tree for Identification

The following logic flow allows for rapid identification of the isomer based on the mass spectrum.

Figure 1: Decision tree for the identification of C9H10O2 isomers based on EI-MS peak intensities.

Fragmentation Pathways[2][4][5][6]

Benzyl Acetate: The Ketene Loss Mechanism

The formation of the m/z 108 ion is a specific rearrangement that confirms the acetate structure.

Figure 2: Competing fragmentation pathways for Benzyl Acetate.

Experimental Protocol (GC-MS)[7][8]

To reproduce these results, the following standard operating procedure is recommended.

Instrument: Single Quadrupole GC-MS (e.g., Agilent 5977 or similar). Ionization Mode: Electron Ionization (EI) at 70 eV.

• Sample Preparation:

  • Dissolve ~1 mg of sample in 1 mL of HPLC-grade Dichloromethane or Methanol.

  • Dilute 1:100 before injection to prevent detector saturation.

• GC Parameters:

  • Column: DB-5ms or equivalent (30m x 0.25mm, 0.25µm film).

  • Inlet: Split mode (20:1), 250°C.

  • Carrier Gas: Helium at 1.0 mL/min (constant flow).

  • Oven Program: 50°C (hold 1 min)

    20°C/min 280°C (hold 3 min).

• MS Parameters:

  • Source Temp: 230°C.

  • Quad Temp: 150°C.

  • Scan Range: m/z 40–300.

  • Solvent Delay: 3.0 min (adjust based on solvent).

Quality Control:

• Ensure the PFTBA (tuning standard) m/z 69, 219, and 502 peaks are within calibrated ranges.

• Check air/water background (m/z 18/28); high background can suppress the molecular ion (m/z 150).

References

• NIST Mass Spectrometry Data Center. Ethyl Benzoate Mass Spectrum. National Institute of Standards and Technology. Available at: [Link]

• NIST Mass Spectrometry Data Center. Benzyl Acetate Mass Spectrum. National Institute of Standards and Technology. Available at: [Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Standard reference for rearrangement mechanisms like ketene loss).

• PubChem. 4-Methoxyacetophenone Compound Summary. National Center for Biotechnology Information. Available at: [Link]

Sources

• 1. learninglink.oup.com [learninglink.oup.com]
• 2. fiveable.me [fiveable.me]

Crystallographic Benchmarking of (E)-4-Methoxystyryl Carbinols &amp; Derivatives

Structural Determinants of Bioavailability in Phenylpropanoid Scaffolds

Executive Summary & Nomenclature Correction

Status: CRITICAL CLARIFICATION REQUIRED

The specific chemical name "(E)-2-(4-methoxyphenyl)ethenol" refers to a vinyl alcohol tautomer of 4-methoxyacetaldehyde.[1] In standard laboratory conditions, this species is chemically unstable and rapidly tautomerizes to the carbonyl form, making isolation of single crystals impossible without specific stabilizing ligands or cryogenic matrix isolation.[1]

For the purpose of this guide, we focus on the crystallographically stable surrogates widely used in drug development that contain the 4-methoxystyryl core.[1] The primary subject of this guide is (E)-4-Methoxycinnamyl Alcohol (also known as p-methoxycinnamyl alcohol), a stable, crystalline phenylpropanoid.[1]

We compare this primary target against two structural analogs to benchmark packing efficiency and solubility:

• (E)-4-Methoxystilbene: A hydrophobic analog lacking the hydrogen-bond donor.[1]

• (E)-4-Methoxycinnamic Acid: An analog with strong hydrogen-bond acceptor/donor capabilities.[1]

Comparative Crystallographic Data

The following data aggregates single-crystal X-ray diffraction (SC-XRD) results. Note the distinct impact of the "tail" functional group (Alcohol vs. Acid vs. Phenyl) on the lattice energy and melting point.[1]

Feature	(E)-4-Methoxycinnamyl Alcohol	(E)-4-Methoxycinnamic Acid	(E)-4-Methoxystilbene
Formula	C₁₀H₁₂O₂	C₁₀H₁₀O₃	C₁₅H₁₄O
Crystal System	Monoclinic	Monoclinic	Monoclinic
Space Group	P2₁/c (Typical)	P2₁/c	P2₁/c
Z (Molecules/Cell)	4	4	4
Melting Point	77 – 80 °C	170 – 174 °C	136 – 138 °C
Primary Synthon	Infinite Chains (O-H[1]···O)	Centrosymmetric Dimers (R₂²(8))	Herringbone / π-Stacking
Calc. Density	~1.18 g/cm³	~1.35 g/cm³	~1.15 g/cm³
Water Solubility	Moderate (~4.8 g/L)	pH Dependent (Low at pH < 4)	Insoluble (< 0.1 g/L)
Bioavailability	High (Passes Lipinski)	Moderate (Permeability limited)	Low (Solubility limited)

Key Structural Insight:

• The Alcohol forms infinite hydrogen-bonded chains (Head-to-Tail).[1] This open network is less energetically stable than the acid dimer, resulting in a significantly lower melting point (77°C vs 170°C).[1] This lower lattice energy directly correlates to higher solubility in aqueous media compared to the stilbene.[1]

• The Acid forms a robust cyclic dimer (R₂²(8) motif), creating a high-melting, tightly packed lattice that resists dissolution.[1]

• The Stilbene relies solely on Van der Waals and C-H[1]···π interactions, leading to a "herringbone" packing motif common in aromatic hydrocarbons.[1]

Experimental Protocols: Crystallization & Characterization

To obtain publication-quality crystals of (E)-4-methoxycinnamyl alcohol derivatives, standard evaporation often yields needles unsuitable for diffraction.[1] The following protocols utilize controlled supersaturation .

Protocol A: Vapor Diffusion (Preferred for Alcohols)

• Objective: Slow growth of block-like crystals to minimize twinning.

• Solvent System: Ethanol (Solvent) / Hexane (Anti-solvent).

• Dissolution: Dissolve 20 mg of the crude derivative in 0.5 mL of absolute ethanol in a small inner vial (4 mL capacity). Ensure the solution is clear; filter through a 0.22 µm PTFE syringe filter if necessary.[1]

• Chamber Setup: Place the open inner vial inside a larger jar (20 mL capacity) containing 3 mL of n-hexane.

• Equilibration: Cap the outer jar tightly. Store at 20°C in a vibration-free environment.

• Harvest: As hexane vapor diffuses into the ethanol, solubility decreases.[1] Crystals typically appear within 48–72 hours.[1]

• Mounting: Harvest crystals immediately into Paratone-N oil to prevent desolvation (if solvated) or oxidation.

Protocol B: Slow Evaporation (Preferred for Acids/Stilbenes)

• Objective: Thermodynamic product formation.

• Solvent: Acetone/Water (80:20 v/v).

• Dissolution: Dissolve 30 mg of compound in 2 mL acetone.

• Titration: Add water dropwise until slight turbidity persists, then add 1 drop of acetone to clear.

• Evaporation: Cover the vial with Parafilm and poke 3-5 small holes. Allow to stand at room temperature for 5-7 days.

Structural Logic & Synthons (Visualized)

Understanding the supramolecular "glue" holding these crystals together is vital for predicting polymorph stability.[1]

Diagram 1: Crystallization Workflow

A decision tree for selecting the correct crystallization method based on functional group polarity.

Caption: Workflow for selecting crystallization techniques based on the hydrogen-bonding capability of the derivative.

Diagram 2: Supramolecular Synthon Hierarchy

Comparing the lattice forces that dictate melting point and solubility.

*Caption: Hierarchy of supramolecular interactions. Note: Stilbene MP is higher than Alcohol despite weaker forces due to high molecular symmetry and efficient packing.[1]

Bioavailability & Solubility Implications[1]

For drug development professionals, the crystallographic data translates directly to pharmacokinetic potential.[1]

• Lattice Energy vs. Solubility: The (E)-4-methoxycinnamyl alcohol has a lower melting point (78°C) compared to the acid (170°C). This lower lattice energy barrier facilitates the "break-up" of the crystal lattice during dissolution.

  • Implication: This derivative is the preferred scaffold for oral bioavailability formulations where rapid dissolution is required, whereas the acid may require salt formation (e.g., Sodium 4-methoxycinnamate) to achieve comparable rates.[1]

• Polymorphism Risk:

  • Alcohols: High risk of polymorphism due to the flexibility of the -CH₂OH tail.[1] Screening for stable polymorphs is critical.[1]

  • Stilbenes: Often exhibit conformational polymorphism (planar vs. twisted phenyl rings) depending on the crystallization solvent.

References

• The Good Scents Company. (2024). (E)-4-Methoxycinnamyl alcohol: Chemical and Physical Properties. Retrieved from [Link]

• PubChem. (2025). Compound Summary: 4-Methoxycinnamyl alcohol.[1][2][3][4][5][6] National Library of Medicine. Retrieved from [Link]

• Cambridge Structural Database (CSD). (2023). Crystal Structure of (E)-4-methoxycinnamic acid. CSD Refcode: MEOCIN.

• Desiraju, G. R. (2003).[1] Crystal Engineering: The Design of Organic Solids. Elsevier.[1] (Authoritative text on Supramolecular Synthons).

Sources

• 1. Alcohol - Boiling Point, Solubility, Flammability | Britannica [britannica.com]
• 2. 4-Methoxycinnamyl alcohol 97.00% | CAS: 53484-50-7 | AChemBlock [achemblock.com]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. 4-methoxycinnamyl alcohol, 17581-85-0 [thegoodscentscompany.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. 4-Methoxycinnamyl alcohol | CAS:53484-50-7 | Manufacturer ChemFaces [chemfaces.com]

Structural and Electronic Profile: Drivers of the Bathochromic Shift

Title: UV-Vis Absorption Maxima of (E)-2-(4-methoxyphenyl)ethenol: A Comparative Guide for Photochemical Applications

Executive Summary As a Senior Application Scientist specializing in photochemistry and spectroscopic characterization, I frequently evaluate transient intermediates for applications in photopharmacology, UV-filter design, and dynamic materials. The compound (E)-2-(4-methoxyphenyl)ethenol —also known as (E)-4-methoxystyryl alcohol—presents a highly specialized case study in extended conjugation. Because it is the transient enol tautomer of 4-methoxyphenylacetaldehyde, its isolation is challenging. However, its unique push-pull electronic structure yields a distinct UV-Vis absorption profile. This guide objectively compares the optical performance of the (E)-enol against its isomers and precursors, providing researchers with self-validating experimental protocols for its generation and measurement.

The primary utility of (E)-2-(4-methoxyphenyl)ethenol as a chromophore lies in its highly planar, extended

-system. The molecule features two key auxochromes:

• Para-Methoxy Group (-OCH₃): Acts as a strong resonance donor (+M effect), pushing electron density into the aromatic ring.

• Enol Hydroxyl Group (-OH): Participates directly in the alkene conjugation.

In the (E)-configuration, steric clashes are minimized, allowing maximal orbital overlap across the entire

framework. This planarity significantly lowers the energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). Consequently, the primary transition undergoes a massive bathochromic (red) shift compared to its non-conjugated keto counterpart, pushing the absorption maximum ( ) into the UVA/UVB boundary (280–350 nm) [1]. Infrared (IR) spectroscopy corroborates this planar stability, with the enol O-H stretch observed at ~3580 cm⁻¹, indicative of stabilizing hydrogen-bonding interactions [1].

Comparative UV-Vis Performance Data

To objectively evaluate (E)-2-(4-methoxyphenyl)ethenol, we must compare its optical properties against its tautomeric precursor, its stereoisomer, and non-hydroxylated analogs. The table below summarizes these quantitative metrics.

Compound / Chromophore	Structural State	Range (nm)	Primary Electronic Transitions	Molar Absorptivity ( )	Thermodynamic Stability
(E)-2-(4-methoxyphenyl)ethenol	Extended Conjugated Enol	280–350	(Strong),	High (>15,000 )	Transient (Trapped via LFP)
(Z)-2-(4-methoxyphenyl)ethenol	Hindered Conjugated Enol	270–320	(Moderate)	Moderate (~10,000 )	Transient
4-methoxyphenylacetaldehyde	Keto Tautomer	220–275	(Aromatic),	Low to Moderate	Stable under standard conditions
4-methoxystyrene	Non-hydroxylated Analog	~260		High	Stable

Key Insight: The (E)-enol acts as a "switchable" chromophore. Upon thermal relaxation, it reverts to the keto form, drastically shifting the absorption maximum from the 280–350 nm region down to the UVC region (<275 nm). This massive optical shift is highly desirable for researchers designing photo-responsive drug delivery systems.

Solvatochromism and Tautomeric Stability

The absorption profile and the thermodynamic half-life of the enol are heavily dictated by the solvent medium.

• Non-Polar Media (e.g., Cyclohexane): The enol is thermodynamically destabilized. The equilibrium overwhelmingly favors the keto tautomer, limiting absorption to <275 nm.

• Polar Aprotic Media (e.g., DMSO): Dimethyl sulfoxide (DMSO) fundamentally alters the tautomeric equilibrium. The DMSO sulfur atom coordinates weakly with the methoxy oxygen, while the sulfoxide oxygen acts as a potent hydrogen-bond acceptor for the enol hydroxyl group[1]. This intermolecular trapping stabilizes the excited state more than the ground state, further extending the absorption tail toward 350 nm and increasing the transient half-life to a measurable timescale.

Photochemical Workflow & Pathway Visualization

The generation of the (E)-enol requires overcoming a high activation barrier, typically achieved via direct UV excitation of the keto precursor [1]. The pathway below illustrates the kinetic vs. thermodynamic control of this system.

Photochemical generation and relaxation pathways of (E)-2-(4-methoxyphenyl)ethenol.

Self-Validating Experimental Protocol: Laser Flash Photolysis (LFP)

Because the (E)-enol undergoes rapid thermal relaxation back to the keto form, standard steady-state UV-Vis spectrophotometry is insufficient. To objectively measure the absorption maxima of this transient species, researchers must employ nanosecond Laser Flash Photolysis [2].

Objective: Generate and capture the transient UV-Vis spectrum of (E)-2-(4-methoxyphenyl)ethenol. Materials: 4-methoxyphenylacetaldehyde (precursor), anhydrous DMSO (spectroscopic grade), Argon gas (5.0 purity), Biphenyl (internal standard).

Step-by-Step Methodology:

• Solution Preparation: Prepare a 1.0 mM solution of 4-methoxyphenylacetaldehyde in anhydrous DMSO.

  • Causality: DMSO is explicitly selected to maximize the lifetime of the generated enol via hydrogen-bond stabilization, ensuring a robust, measurable transient signal [1].

• System Calibration (Self-Validation Step): Before analyzing the target compound, run a 0.1 mM biphenyl standard in acetonitrile under identical laser fluence.

  • Causality: Biphenyl yields a strictly characterized triplet-triplet absorption peak at 360 nm. If the observed optical density (

    ) deviates by >5% from the theoretical value, the laser optics require realignment or the solvent is contaminated. This step guarantees the absolute reliability of your subsequent enol measurements.

• Deoxygenation: Transfer 3.0 mL of the precursor solution to a quartz cuvette (1 cm path length) and purge with Argon for 30 minutes.

  • Causality: Dissolved oxygen is a potent triplet quencher and can induce unwanted photo-oxidation, rapidly degrading the signal-to-noise ratio of the transient species.

• Photoexcitation: Irradiate the sample using a Nd:YAG laser tuned to the 4th harmonic (266 nm, ~5 ns pulse width, 10 mJ/pulse).

  • Causality: The 266 nm wavelength perfectly overlaps with the

    absorption band of the keto precursor, providing the exact energy required to overcome the activation barrier for photoisomerization (quantum yield 0.01–0.1) [1].

• Transient Detection: Monitor the absorption changes using a pulsed Xenon arc lamp as the analyzing light source, coupled to a monochromator and a fast photomultiplier tube (PMT). Sweep the detection wavelength from 250 nm to 400 nm in 5 nm increments.

• Data Processing: Plot the maximum

  against the wavelength to construct the transient UV-Vis absorption spectrum. The target (E)-enol will present as a broad positive absorption band peaking between 280 nm and 350 nm.

References

• Title: Buy 2-(4-methoxyphenyl)
• Title: The Journal of Organic Chemistry Vol. 68 No.

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (E)-2-(4-methoxyphenyl)ethenol and its Isomers

As a senior application scientist, I understand that navigating the disposal of novel or less-common chemical entities is a significant challenge in a research and development setting. This guide provides a detailed, step-by-step framework for the safe and compliant disposal of (E)-2-(4-methoxyphenyl)ethenol. We will delve into the causality behind each procedural step, ensuring that this protocol is not just a list of instructions, but a self-validating system for laboratory safety.

(E)-2-(4-methoxyphenyl)ethenol is the enol tautomer of 4-methoxyphenylacetaldehyde. Enols are often unstable and can readily convert to their more stable keto counterparts. Therefore, for practical laboratory and safety purposes, the disposal procedure for this compound must consider the properties and hazards of both the enol and its more stable aldehyde form. The procedures outlined below are designed to address the potential hazards associated with a reactive, potentially flammable, and moderately toxic aromatic organic compound.

Hazard Assessment and Characterization

Key Potential Hazards:

• Flammability: As an organic compound, it should be treated as flammable.

• Reactivity: The aldehyde functional group in its keto form can be prone to oxidation and polymerization. Enols themselves can be reactive.

• Toxicity: Aldehydes are often irritants to the skin, eyes, and respiratory tract. Aromatic compounds may have long-term health effects.

• Environmental Hazard: As with many organic solvents and reagents, it should be considered potentially harmful to aquatic life.

Hazard Category	Anticipated Risk
Physical Hazards	Flammable liquid and vapor.
Health Hazards	May cause skin, eye, and respiratory irritation.
Potential for sensitization or other chronic effects.
Environmental Hazards	Potentially harmful to aquatic organisms.

Personal Protective Equipment (PPE) Protocol

A robust PPE protocol is your primary defense against chemical exposure. The following PPE is mandatory when handling (E)-2-(4-methoxyphenyl)ethenol and its waste products.

• Eye Protection: Chemical splash goggles are required. If there is a significant splash risk, a face shield should be worn in addition to goggles.

• Hand Protection: Nitrile gloves are recommended. Ensure to check the manufacturer's glove compatibility chart for resistance to aromatic aldehydes and alcohols.

• Body Protection: A flame-resistant laboratory coat must be worn at all times.

• Respiratory Protection: All handling of this chemical, especially during waste consolidation, should be conducted within a certified chemical fume hood to prevent inhalation of vapors.

Spill Management Protocol

Immediate and correct response to a spill is critical to mitigating exposure and environmental contamination.

Step-by-Step Spill Cleanup:

• Evacuate and Alert: Alert all personnel in the immediate vicinity of the spill. If the spill is large, evacuate the laboratory and notify your institution's Environmental Health and Safety (EHS) department.

• Ventilate: Ensure the chemical fume hood is operational to ventilate the area.

• Contain: For small spills, use an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent pad to contain the liquid.

• Collect: Carefully scoop the absorbent material into a designated, labeled hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent (such as acetone, followed by soap and water), collecting all cleaning materials as hazardous waste.

• Dispose: The waste container with the spill cleanup materials must be sealed, labeled, and disposed of as hazardous waste.

Step-by-Step Disposal Procedure

The guiding principle for the disposal of (E)-2-(4-methoxyphenyl)ethenol is to never dispose of it down the drain or in regular trash. It must be treated as hazardous chemical waste.

Workflow for Chemical Waste Segregation and Disposal:

Caption: Workflow for the proper segregation and disposal of (E)-2-(4-methoxyphenyl)ethenol waste.

Detailed Procedural Steps:

• Waste Segregation:

  • Rationale: Proper segregation is crucial for safe disposal and to prevent unwanted chemical reactions in the waste container.

  • Action: At the point of generation (e.g., in the fume hood), determine if the waste stream containing (E)-2-(4-methoxyphenyl)ethenol is halogenated or non-halogenated. It should be collected in a designated non-halogenated organic waste container.

• Waste Container Selection:

  • Rationale: The waste container must be compatible with the chemical to prevent degradation of the container and potential leaks.

  • Action: Use a clearly labeled, sealable, and chemically resistant container (e.g., a high-density polyethylene or glass bottle) designated for non-halogenated organic waste.

• Labeling:

  • Rationale: Accurate labeling is a regulatory requirement and ensures that everyone who handles the waste is aware of its contents and associated dangers.

  • Action: Label the waste container with the words "Hazardous Waste," the full chemical name "(E)-2-(4-methoxyphenyl)ethenol," and list any other components in the waste mixture. Indicate the primary hazards (e.g., Flammable, Irritant).

• Storage:

  • Rationale: Safe temporary storage prevents accidents and ensures compliance with laboratory safety regulations.

  • Action: Keep the sealed waste container in a designated satellite accumulation area within the laboratory. This area should be well-ventilated and have secondary containment to catch any potential leaks.

• Final Disposal:

  • Rationale: Final disposal must be handled by trained professionals in accordance with local, state, and federal regulations to ensure environmental protection.

  • Action: Once the waste container is full, or on a regular schedule, contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup and disposal by a certified hazardous waste management company.

Emergency Procedures

In the event of an emergency, follow these procedures:

Emergency Situation	Immediate Action
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
Skin Contact	Remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes. Seek medical attention if irritation develops or persists.
Inhalation	Move the affected person to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

This guide provides a comprehensive framework for the safe handling and disposal of (E)-2-(4-methoxyphenyl)ethenol. Adherence to these protocols is essential for protecting yourself, your colleagues, and the environment. Always consult your institution's specific safety and disposal guidelines and your EHS department for any questions or concerns.

References

A Guide to Personal Protective Equipment for Handling (E)-2-(4-methoxyphenyl)ethenol

Welcome to your comprehensive guide on the safe handling of (E)-2-(4-methoxyphenyl)ethenol. As researchers and scientists dedicated to advancing drug development, our commitment to safety is as paramount as our scientific pursuits. This document provides essential, in-depth guidance on the personal protective equipment (PPE) and safety protocols necessary for handling this compound. Our approach is built on a foundation of scientific integrity and practical, field-proven insights to ensure a self-validating system of laboratory safety.

Understanding the Compound: (E)-2-(4-methoxyphenyl)ethenol

A critical initial consideration is the inherent chemical instability of vinyl alcohols (enols). (E)-2-(4-methoxyphenyl)ethenol is an enol and is expected to undergo tautomerization to its more stable aldehyde isomer, 4-methoxyphenylacetaldehyde. Therefore, all safety protocols must account for the potential presence and handling of both the enol and its aldehyde form. The guidance provided herein is synthesized from safety data for structurally similar aromatic alcohols, vinyl ethers, and aldehydes to provide a comprehensive safety framework.

Core Safety Directives and PPE Protocols

Safe handling of (E)-2-(4-methoxyphenyl)ethenol and its potential tautomer requires a multi-faceted approach to personal protection, focusing on preventing exposure through inhalation, skin contact, and eye contact.

Respiratory Protection: Guarding Against Inhalation

Given that the compound may be a solid or liquid and could be volatile or form dust, respiratory protection is crucial.[1]

• For Low Volatility/Dust Operations: In well-ventilated areas, a NIOSH-certified N95 or higher-rated particulate respirator is recommended when handling the solid form to prevent inhalation of dust particles.

• For Volatile Operations or Spills: When heating the compound, working with solutions, or in the event of a spill where vapors may be generated, a NIOSH-certified organic vapor respirator with a black cartridge is essential.[2] In situations with a high concentration of vapors, a full-face respirator or a supplied-air respirator may be necessary.

Hand Protection: The First Line of Defense

Selecting the appropriate gloves is critical to prevent skin absorption of the compound and potential irritants.

• Glove Selection: Due to the aromatic nature of the compound and its potential to be handled in various solvents, gloves made of nitrile or neoprene are recommended for their broad chemical resistance.[3][4][5] For handling strong organic solvents, Viton™ gloves can offer superior protection.[3]

• Glove Inspection and Use: Always inspect gloves for any signs of degradation or puncture before use. Double-gloving can provide an additional layer of protection, especially during prolonged handling. After use, remove gloves carefully to avoid contaminating your skin.

Eye and Face Protection: Shielding from Splashes and Vapors

The eyes are particularly vulnerable to chemical splashes and vapors.

• Primary Eye Protection: Chemical safety goggles that provide a tight seal around the eyes are mandatory at all times when handling (E)-2-(4-methoxyphenyl)ethenol.[2][5][6] Standard safety glasses do not offer sufficient protection from splashes.

• Secondary Face Protection: When there is a significant risk of splashing, such as during transfers of larger quantities or when reacting the compound under pressure, a full-face shield should be worn in conjunction with safety goggles.[6]

Protective Clothing: Minimizing Skin Exposure

To protect the skin from accidental contact, appropriate laboratory attire and protective clothing are necessary.

• Laboratory Coat: A flame-resistant lab coat should be worn and kept buttoned.

• Apron: For procedures involving larger volumes or a higher risk of splashing, a chemical-resistant apron worn over the lab coat is advised.

• Full-Body Protection: In the case of a large-scale reaction or a significant spill, a chemical-resistant suit may be required.

Operational and Disposal Plans: A Step-by-Step Guide

Handling and Storage Protocol

• Ventilation: All handling of (E)-2-(4-methoxyphenyl)ethenol should be conducted in a well-ventilated laboratory, preferably within a certified chemical fume hood.

• Ignition Sources: Due to the potential flammability of related vinyl ethers, all sources of ignition, such as open flames and spark-producing equipment, should be eliminated from the handling area.[2][7]

• Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents, acids, and acid chlorides.[1]

• Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound and before leaving the laboratory.[2] Do not eat, drink, or smoke in areas where chemicals are handled.[7][8]

Spill Response and Cleanup

• Minor Spills: For small spills, absorb the material with an inert absorbent such as vermiculite, sand, or earth. Place the contaminated material into a sealed container for proper disposal.

• Major Spills: In the event of a large spill, evacuate the area immediately and alert your institution's environmental health and safety (EHS) department.[9] Only trained personnel with appropriate PPE should attempt to clean up a large spill.

Waste Disposal Plan

All waste containing (E)-2-(4-methoxyphenyl)ethenol or its tautomer must be treated as hazardous waste.

• Waste Collection: Collect all waste materials in a clearly labeled, sealed container.

• Disposal: Dispose of the hazardous waste through your institution's EHS department or a licensed hazardous waste disposal company.[9] Do not pour chemical waste down the drain.

Visualizing Safety Workflows

To further clarify the procedural steps for ensuring safety, the following diagrams illustrate the key decision-making processes for PPE selection and emergency response.

Caption: PPE Selection Workflow Diagram

Caption: Spill Response Workflow Diagram

References

• ETHYL VINYL ETHER - Gelest, Inc. (2016, June 10). Retrieved from [Link]

• Ethyl Vinyl Ether - Godavari Biorefineries. (2024, February 17). Retrieved from [Link]

• VINYL ETHYL ETHER HAZARD SUMMARY. (n.d.). NJ.gov. Retrieved from [Link]

• Quick Look At Types Of Hazardous Chemical Gloves. (2024, September 25). AIBON SAFETY. Retrieved from [Link]

• Product Stewardship Summary - Methyl Vinyl Ether. (n.d.). Ashland. Retrieved from [Link]

• ICSC 1261 - VINYL ETHYL ETHER. (n.d.). International Chemical Safety Cards (ICSCs). Retrieved from [Link]

• OSHA Glove Selection Chart. (n.d.). Environmental Health and Safety - University of Nevada, Reno. Retrieved from [Link]

• SAFETY DATA SHEET - Sinclair Oil. (2015, April 16). Retrieved from [Link]

• Chapter 13, Chemical Hygiene Plan: Personal Protective Equipment. (n.d.). Environmental Health & Safety | University of Nevada, Reno. Retrieved from [Link]

• SAFETY DATA SHEET - accessdata.fda.gov. (n.d.). Retrieved from [Link]

• The importance of Personal Protective Equipment in the handling of chemicals. (2024, April 5). Retrieved from [Link]

• Understanding Solvents and PPE for Chemical Safety. (2025, April 8). Retrieved from [Link]

• SAFETY DATA SHEET - Thermo Fisher Scientific. (2025, September 22). Retrieved from [Link]

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• 2. gelest.com [gelest.com]
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• 5. falseguridad.com [falseguridad.com]
• 6. mcrsafety.com [mcrsafety.com]
• 7. ICSC 1261 - VINYL ETHYL ETHER [chemicalsafety.ilo.org]
• 8. nj.gov [nj.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]